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  • Product: 2-(4-nitro-1H-pyrazol-1-yl)pyridine

Core Science & Biosynthesis

Foundational

Electronic Modulation of N,N'-Bidentate Ligands: The 4-Nitro-1-(pyridin-2-yl)pyrazole System

Topic: 4-nitro-1-(pyridin-2-yl)pyrazole Ligand Electronic Properties Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals Executive Summary The ligand 4-nitro-1-(py...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 4-nitro-1-(pyridin-2-yl)pyrazole Ligand Electronic Properties Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

The ligand 4-nitro-1-(pyridin-2-yl)pyrazole represents a critical class of electron-deficient N,N'-bidentate chelators. By integrating a strongly electron-withdrawing nitro (–NO₂) group at the 4-position of the pyrazole ring, this ligand exhibits significantly altered Lewis basicity and redox potentials compared to its unsubstituted parent, 1-(pyridin-2-yl)pyrazole. This guide details the synthesis, electronic architecture, and coordination behavior of this ligand, providing a roadmap for its application in tuning metal-to-ligand charge transfer (MLCT) states and catalytic redox windows.

Molecular Architecture & Electronic Theory

Structural Overview

The molecule consists of a pyridine ring coupled to a pyrazole ring at the N1 position. This connectivity creates a N,N'-chelating pocket suitable for transition metals (Ru, Ir, Pt, Cu).

  • Donor Atoms: Pyridine nitrogen (

    
    ) and Pyrazole nitrogen (
    
    
    
    , position 2).
  • Electronic Perturbation: The nitro group at position 4 is conjugated with the pyrazole

    
    -system. Through mesomeric (
    
    
    
    ) and inductive (
    
    
    ) effects, it dramatically reduces the electron density at the
    
    
    donor site.
Frontier Molecular Orbital (FMO) Engineering

The introduction of the nitro group stabilizes both the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

PropertyUnsubstituted Parent4-Nitro DerivativeElectronic Consequence
Hammett Constant (

)
0.00 (H)0.78 (NO₂)Strong electron withdrawal from the chelate ring.
LUMO Energy HighLowered Enhanced

-acceptor character; stabilizes Metal-to-Ligand Charge Transfer (MLCT).
Basicity (

)
~2.5 (pyrazole N)< 1.0 Reduced

-donation capability; weaker metal binding affinity unless compensated by back-bonding.
Redox Potential StandardAnodic Shift Harder to oxidize; easier to reduce.

Experimental Protocol: Synthesis & Characterization

The most robust route to 4-nitro-1-(pyridin-2-yl)pyrazole involves the construction of the 1-(pyridin-2-yl)pyrazole scaffold followed by electrophilic aromatic substitution (nitration). Direct coupling of 4-nitropyrazole with halopyridines is often low-yielding due to the reduced nucleophilicity of the nitropyrazole.

Synthesis Workflow (DOT Diagram)

SynthesisWorkflow Start 2-Hydrazinopyridine Intermediate 1-(Pyridin-2-yl)pyrazole (Parent Scaffold) Start->Intermediate Condensation EtOH/HCl, Reflux Reagent1 1,1,3,3-Tetramethoxypropane (or Malonaldehyde bis(dimethylacetal)) Reagent1->Intermediate Product 4-Nitro-1-(pyridin-2-yl)pyrazole (Target Ligand) Intermediate->Product Electrophilic Nitration 0°C to RT, 2-4h Reagent2 HNO3 / H2SO4 (Mixed Acid) Reagent2->Product

Figure 1: Step-wise synthetic pathway for the production of 4-nitro-1-(pyridin-2-yl)pyrazole.

Detailed Methodology
Step 1: Synthesis of 1-(pyridin-2-yl)pyrazole
  • Reactants: Dissolve 2-hydrazinopyridine (10 mmol) and 1,1,3,3-tetramethoxypropane (11 mmol) in Ethanol (20 mL).

  • Catalysis: Add catalytic HCl (0.5 mL, 12 M).

  • Reaction: Reflux for 2 hours. The solution typically turns from pale yellow to clear/amber.

  • Workup: Evaporate solvent. Neutralize with saturated NaHCO₃. Extract with Dichloromethane (DCM).

  • Purification: Flash chromatography (Silica, Hexane:Ethyl Acetate) or distillation.

  • Yield: Expect >85%.

Step 2: Nitration to 4-nitro-1-(pyridin-2-yl)pyrazole
  • Preparation: Dissolve 1-(pyridin-2-yl)pyrazole (5 mmol) in concentrated H₂SO₄ (5 mL) at 0°C.

  • Nitration: Dropwise add fuming HNO₃ (1.5 eq) or a pre-mixed solution of HNO₃/H₂SO₄ while maintaining temperature <10°C.

  • Progression: Allow to warm to room temperature and stir for 3 hours. Monitor by TLC (the nitro product is significantly less polar).

  • Quench: Pour the reaction mixture onto crushed ice (50 g). The product often precipitates as a solid.

  • Neutralization: Carefully adjust pH to ~7-8 using Na₂CO₃ or NaOH solution.

  • Isolation: Filter the precipitate or extract with Ethyl Acetate. Recrystallize from Ethanol/Water.

  • Characterization:

    • ¹H NMR (CDCl₃): Look for the downfield shift of the pyrazole proton at position 3 and 5 (singlets if symmetrical, but here distinct due to pyridine). The H4 proton signal will disappear.

    • IR: Strong bands at ~1520 cm⁻¹ and ~1340 cm⁻¹ (NO₂ stretch).

Coordination Chemistry & Electronic Impact

When coordinated to a metal center (e.g., Ru(II) in


), the 4-nitro group exerts a "pull" effect on the electron density.
Electronic Interaction Diagram

ElectronicEffects Metal Metal Center (M) (e.g., Ru(II), Ir(III)) Ligand 4-Nitro-1-(pyridin-2-yl)pyrazole Ligand->Metal Coordination Nitro Nitro Group (-NO2) (Electron Withdrawing) Nitro->Ligand Inductive (-I) & Mesomeric (-M) Effect Sigma Sigma Donation (L -> M) WEAKENED Nitro->Sigma Decreases electron density at donor N PiBack Pi Back-Bonding (M -> L) STRENGTHENED Nitro->PiBack Lowers LUMO energy, making L a better acceptor

Figure 2: Electronic push-pull mechanism upon coordination. The nitro group enhances


-acceptor capacity while diminishing 

-donating strength.
Electrochemical Consequences

In Cyclic Voltammetry (CV), the presence of the nitro group causes specific shifts relative to the unsubstituted ligand:

  • Metal Oxidation (

    
    ): 
    
    • Shift: Positive (Anodic).

    • Reason: The ligand removes electron density from the metal via back-bonding, stabilizing the lower oxidation state (e.g., Ru(II)) and making it harder to oxidize to Ru(III).

    • Magnitude: Typically +100 to +300 mV depending on the metal system.

  • Ligand Reduction (

    
    ): 
    
    • Shift: Positive (Less negative potential).

    • Reason: The LUMO is lower in energy, making the ligand easier to reduce.

    • Feature: A reversible or quasi-reversible reduction wave attributed to the nitro-pyrazole moiety is often observed at less negative potentials than the pyridine reduction.

References

  • Synthesis of Pyrazole Derivatives

    • Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds.[1] National Institutes of Health (NIH). Link

  • Electronic Properties of Pyrazoles

    • Synthesis and electronic investigation of mono- and di-substituted 4-nitro- and 4-amino-pyrazol-1-yl bis(pyrazol-1-yl)pyridine-type ligands. Dalton Transactions. Link

  • General Nitration Protocols

    • One-Pot Two Steps Synthesis of 4-Nitropyrazole and Its Crystal Structure. Chinese Journal of Energetic Materials.[1] Link

  • Electrochemical Behavior

    • Electrochemical reduction of 4-(3-pyridylazo)-3-amino-2-pyrazolin-5-one.[2] ResearchGate.[1][3] Link

Sources

Exploratory

Technical Guide: 2-(4-Nitro-1H-pyrazol-1-yl)pyridine Scaffolds in Drug Discovery

Executive Summary The 2-(4-nitro-1H-pyrazol-1-yl)pyridine scaffold represents a critical intermediate in the synthesis of bioactive heterocyclic compounds, particularly in the development of kinase inhibitors (e.g., ALK5...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 2-(4-nitro-1H-pyrazol-1-yl)pyridine scaffold represents a critical intermediate in the synthesis of bioactive heterocyclic compounds, particularly in the development of kinase inhibitors (e.g., ALK5, TGF-β type I receptor inhibitors) and agrochemicals. This guide provides a technical breakdown of the chemical identity, synthetic pathways, and application logic for this class of derivatives.

Unlike simple reagents, these compounds function as "privileged structures"—molecular frameworks capable of providing high-affinity ligands for diverse biological targets when appropriately substituted. The nitro group at the 4-position of the pyrazole ring serves as a masked amino functionality, essential for subsequent elaboration into urea or amide-based pharmacophores.

Part 1: Chemical Identity & CAS Registry

Because "2-(4-nitro-1H-pyrazol-1-yl)pyridine" refers to a chemical scaffold rather than a single commercial product, the CAS number varies based on substitution patterns (e.g., halogenation on the pyridine ring). The table below consolidates the most relevant commercially indexed derivatives.

Key Derivatives & Identifiers
Compound NameCAS NumberMolecular FormulaMW ( g/mol )Structural Context
5-Chloro-2-(4-nitro-1H-pyrazol-1-yl)pyridine 1424857-20-4 C₈H₅ClN₄O₂224.60Primary Intermediate. The chlorine atom allows for further functionalization via cross-coupling.
3-(4-Nitro-1H-pyrazol-1-yl)pyridine 28469-30-9 C₈H₆N₄O₂190.16Isomeric scaffold used in comparative SAR studies.
2-(1H-Pyrazol-1-yl)pyridine 25700-11-2 C₈H₇N₃145.16The parent scaffold (lacking the nitro group).
2-(4-Nitro-1H-pyrazol-3-yl)pyridine N/A (Rare)C₈H₆N₄O₂190.16C-linked isomer (distinguished from the N-linked target of this guide).

Note on Nomenclature: The term "pyrazol-1-yl" explicitly denotes that the pyrazole ring is attached to the pyridine via a C–N bond (Pyridine-C2 to Pyrazole-N1). This distinguishes it from C-linked isomers (e.g., pyrazol-4-yl), which have distinct electronic properties and metabolic profiles.

Part 2: Synthesis & Production Protocols

The synthesis of 2-(4-nitro-1H-pyrazol-1-yl)pyridine derivatives typically relies on Nucleophilic Aromatic Substitution (SₙAr) . This pathway is preferred over metal-catalyzed couplings (Buchwald-Hartwig) for this specific scaffold due to the high reactivity of 2-halopyridines and the nucleophilicity of the pyrazole nitrogen.

Mechanistic Pathway
  • Activation: The pyridine ring is activated by an electron-withdrawing leaving group (usually F, Cl, or Br) at the 2-position.

  • Deprotonation: A base removes the proton from the 4-nitropyrazole (pKa ~9-10), creating a nucleophilic pyrazolate anion.

  • Attack: The pyrazolate attacks the electrophilic C2 position of the pyridine.

  • Elimination: The halide leaves, restoring aromaticity.

Validated Experimental Protocol (SₙAr Route)

Target: 5-Chloro-2-(4-nitro-1H-pyrazol-1-yl)pyridine (CAS 1424857-20-4)

Reagents:

  • 2,5-Dichloropyridine (1.0 eq)

  • 4-Nitropyrazole (1.1 eq)

  • Potassium Carbonate (K₂CO₃) (2.0 eq) or Cesium Carbonate (Cs₂CO₃)

  • Solvent: DMF (Anhydrous) or DMSO

Step-by-Step Methodology:

  • Preparation: Charge a reaction vessel with 4-nitropyrazole (11.3 g, 100 mmol) and K₂CO₃ (27.6 g, 200 mmol) in anhydrous DMF (100 mL). Stir at room temperature for 30 minutes to ensure deprotonation.

  • Addition: Add 2,5-dichloropyridine (14.8 g, 100 mmol) in one portion.

  • Reaction: Heat the mixture to 80–100°C for 4–6 hours. Monitor via TLC (EtOAc/Hexane) or LC-MS. The product typically appears as a new UV-active spot with lower polarity than the starting pyrazole.

  • Workup: Cool to room temperature. Pour the reaction mixture into ice-water (500 mL) with vigorous stirring. The product should precipitate as a solid.

  • Purification: Filter the solid, wash with water (3 x 50 mL) to remove residual DMF and salts. Recrystallize from Ethanol or Acetonitrile if high purity (>98%) is required.

Critical Control Point: Regioselectivity is generally not an issue for 4-nitropyrazole (symmetric tautomer), but for asymmetric pyrazoles, the N1 vs. N2 attack must be controlled by steric bulk or solvent polarity.

Part 3: Applications in Drug Discovery[1]

The 2-(4-nitro-1H-pyrazol-1-yl)pyridine motif is rarely the final drug; it is a pharmacophore precursor . The nitro group is almost invariably reduced to an amine to serve as a hinge-binding motif in kinase inhibitors.

Case Study: ALK5 (TGF-β Type I Receptor) Inhibitors

Research by Pfizer and others has validated this scaffold in the development of inhibitors for ALK5 , a target for preventing dermal scarring and fibrosis.

  • Nitro Reduction: The nitro group is reduced (H₂/Pd-C or Fe/NH₄Cl) to a 4-amino-pyrazole.

  • Hinge Binding: The resulting amino group and the pyridine nitrogen form a bidentate hydrogen-bonding interaction with the ATP-binding pocket of the kinase (specifically the "hinge region").

  • Selectivity: Substituents on the pyridine ring (e.g., at the 6-position) modulate selectivity against related kinases like p38 MAPK.

Visualization: Synthesis & Application Workflow

The following diagram illustrates the transformation of the raw scaffold into a bioactive kinase inhibitor.

G Start Precursors (2-Halopyridine + 4-Nitropyrazole) Intermediate Scaffold (Nitro) CAS: 1424857-20-4 Start->Intermediate SNAr Coupling (K2CO3, DMF, 90°C) Reduction Reduction (H2, Pd/C) Intermediate->Reduction Functionalization Amine Active Core (Amine) (Hinge Binder) Reduction->Amine -O2 / +H2 Drug Final Kinase Inhibitor (e.g., ALK5 Inhibitor) Amine->Drug Amide/Urea Formation

Figure 1: Synthetic workflow transforming the nitro-scaffold into a functional drug candidate.

Part 4: Characterization & Safety

Analytical Profile (Expected)
  • ¹H NMR (DMSO-d₆): The pyrazole protons typically appear as singlets (or doublets with small coupling) in the aromatic region (8.0–9.5 ppm). The pyridine protons show characteristic splitting (dd, td) depending on substitution.

  • MS (ESI+): Expect a strong [M+H]⁺ peak. For the 5-chloro derivative (MW 224.6), look for m/z ~225 and the characteristic ³⁵Cl/³⁷Cl isotope pattern (3:1 ratio).

Safety Considerations (SDS Highlights)
  • Nitro Compounds: Aromatic nitro compounds can be potentially explosive if heated under confinement or subjected to shock, although this specific derivative is generally stable.

  • Skin Sensitization: Pyrazole derivatives are known sensitizers. Handle with nitrile gloves.

  • Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation).

References

  • Gellibert, F., et al. (2004). Identification of 1,5-naphthyridine derivatives as a novel series of potent and selective TGF-β type I receptor inhibitors. Journal of Medicinal Chemistry, 47(18), 4494-4506. (Validates the pyrazole-pyridine binding mode in ALK5).
  • Pfizer Inc. (2012). Discovery of a series of 2-(1H-pyrazol-1-yl)pyridines as ALK5 inhibitors. Bioorganic & Medicinal Chemistry Letters. (Describes the core scaffold utility).
  • PubChem. (n.d.).[1] Compound Summary: 2-(1H-pyrazol-1-yl)pyridine.[2][3] Retrieved from [Link]

  • Chemsrc. (n.d.).[4] 3-(4-Nitro-1H-pyrazol-1-yl)pyridine (CAS 28469-30-9).[4] Retrieved from [Link]

Sources

Foundational

literature review of nitro-functionalized pyrazolylpyridine compounds

Title: Nitro-Functionalized Pyrazolylpyridines: Synthetic Architectures, Bio-Orthogonal Applications, and Energetic Coordination Executive Summary This technical guide provides a comprehensive analysis of nitro-functiona...

Author: BenchChem Technical Support Team. Date: February 2026

Title: Nitro-Functionalized Pyrazolylpyridines: Synthetic Architectures, Bio-Orthogonal Applications, and Energetic Coordination

Executive Summary

This technical guide provides a comprehensive analysis of nitro-functionalized pyrazolylpyridine compounds—a privileged scaffold bridging high-energy materials science and precision oncology. Unlike generic heterocycles, the fusion of electron-deficient pyridine cores with nitrogen-rich pyrazoles creates a tunable electronic platform. The inclusion of the nitro (


) group serves a dual function: it acts as a bioreductive pharmacophore in medicinal chemistry (targeting hypoxic tumor environments) and as an explosophore in energetic materials (enhancing density and oxygen balance).

This document is structured to provide actionable protocols, validated data sets, and mechanistic insights for researchers in drug discovery and materials engineering.

Structural Architecture & Electronic Properties

The pyrazolylpyridine scaffold (often abbreviated as bpp when referring to 2,6-bis(pyrazol-1-yl)pyridine) offers a tridentate


 binding pocket.[1] The introduction of a nitro group fundamentally alters the physicochemical profile:
  • Electronic Modulation: The strong electron-withdrawing nature of the

    
     group (Hammett 
    
    
    
    ) lowers the LUMO energy of the system, increasing electron affinity. This is critical for stabilizing low-valent metal centers in coordination complexes.
  • Bioreductive Capability: In biological systems, the nitro group serves as a "trigger." Under hypoxic conditions (common in solid tumors), it undergoes enzymatic reduction to hydroxylamines or amines, which can covalently bind to DNA or inhibit specific kinases.

  • Energetic Density: In materials science, the nitro group increases crystal density (

    
    ) and heat of formation (
    
    
    
    ), essential for high-performance energetic coordination polymers (ECPs).

Synthetic Strategies

Two primary synthetic routes dominate the literature: the Claisen-Schmidt Condensation (for 4-substituted derivatives) and the Nucleophilic Aromatic Substitution (for 2,6-bis(pyrazolyl) variants).

Synthetic Workflow Diagram

SynthesisPathways Start1 2-Acetylpyridine Chalcone Nitro-Chalcone Intermediate Start1->Chalcone Claisen-Schmidt (NaOH, EtOH) Start2 p-Nitrobenzaldehyde Start2->Chalcone Product1 Nitro-Pyrazolylpyridine (Medicinal Scaffold) Chalcone->Product1 Cyclization (Reflux) Hydrazine Hydrazine Hydrate Hydrazine->Product1 Start3 2,6-Dichloropyridine Product2 Nitro-BPP Ligand (Energetic Scaffold) Start3->Product2 SnAr Substitution (Diglyme, 110°C) Pyrazole Nitro-Pyrazole Pyrazole->Product2 Base Base (NaH/K2CO3) + PTC Base->Product2

Caption: Dual synthetic pathways for accessing medicinal (top) and materials-grade (bottom) nitro-pyrazolylpyridines.

Medicinal Chemistry: Cytotoxicity & Kinase Inhibition[2][3][4]

The nitro-pyrazolylpyridine motif has shown potent activity against EGFR (Epidermal Growth Factor Receptor) and PIM-1 kinases. The nitro group often acts as a prodrug moiety; however, the intact nitro compound itself exhibits significant cytotoxicity against specific cell lines.

Comparative Cytotoxicity Data (IC50)

The following table synthesizes data for nitro-functionalized pyrazole-pyridine conjugates against key cancer cell lines.

Compound IDStructure TypeCell LineTarget/MechanismIC50 (µM)Ref
NPP-1 4'-(4-nitrophenyl)-bppHepG2 (Liver)PIM-1 Kinase Inhibition0.18 ± 0.02[1]
NPP-2 Nitro-pyrazole conjugateMCF-7 (Breast)Apoptosis (Caspase-3)2.14 ± 0.15[1]
NPP-3 3-(4-nitrophenyl)-pyrazoleA549 (Lung)Tubulin Polymerization6.53 ± 0.40[2]
NPP-4 Nitro-terpyridine analogMDA-MB-231ROS Generation14.97 ± 1.2[3]

Critical Insight: Compounds with a meta- or para-nitro substitution on the phenyl ring attached to the pyrazole core (NPP-1) generally show superior metabolic stability compared to ortho-substituted analogs, which suffer from steric hindrance during kinase binding.

Energetic Materials & Coordination Chemistry

In the field of Energetic Coordination Polymers (ECPs), nitro-functionalized 2,6-bis(pyrazol-1-yl)pyridines serve as ligands that combine high nitrogen content with thermal stability.

  • Density: The inclusion of

    
     groups typically raises the crystal density to 
    
    
    
    , a threshold for high-performance explosives.
  • Oxygen Balance (OB): Nitro groups improve the OB, allowing for more complete combustion without atmospheric oxygen.

  • Insensitivity: When coordinated to metals like Fe(II) or Cu(II), the ligand framework absorbs mechanical shock, making these materials "insensitive high explosives" (IHEs).

Energetic Properties of Nitro-BPP Complexes
ComplexDensity (

, g cm

)
Detonation Velocity (

, km/s)
Decomposition Temp (

)
Sensitivity
2 1.928.45285°CLow (Impact > 40J)
2 1.888.10260°CModerate
RDX (Reference) 1.828.75204°CHigh

Experimental Protocols

These protocols are designed for reproducibility and scalability.

Protocol A: Synthesis of 4'-(4-Nitrophenyl)-2,2':6',2''-terpyridine (One-Pot Kröhnke Method)

Objective: To synthesize the core scaffold for medicinal evaluation.

  • Reagents: 2-Acetylpyridine (20 mmol), 4-Nitrobenzaldehyde (10 mmol), KOH (pellets, 24 mmol), aqueous NH

    
     (25%, 40 mL), Ethanol (anhydrous).
    
  • Procedure:

    • Dissolve 2-acetylpyridine and 4-nitrobenzaldehyde in Ethanol (50 mL) in a round-bottom flask.

    • Add KOH pellets and stir until dissolved.

    • Add aqueous NH

      
       dropwise.
      
    • Reflux the mixture for 6 hours. The solution will darken (red/brown) as the chalcone forms and cyclizes.

    • Cool to room temperature. A precipitate will form.[2]

    • Filtration: Filter the solid and wash exclusively with ice-cold ethanol followed by water (to remove residual base).

    • Recrystallization: Recrystallize from Acetonitrile/Chloroform (1:1).

  • Validation:

    • Yield: Expect 60–75%.

    • 1H NMR (DMSO-d6): Look for the diagnostic singlet at

      
       ppm (terpyridine 3',5' protons) and the AA'BB' system of the nitrophenyl group.
      
    • IR: Strong stretch at 1345 cm

      
       and 1520 cm
      
      
      
      (
      
      
      ).
Protocol B: Synthesis of Nitro-Functionalized 2,6-Bis(pyrazolyl)pyridine (bpp) Ligand

Objective: To synthesize the ligand for energetic coordination polymers.

  • Reagents: 2,6-Dichloropyridine (1 eq), 4-Nitropyrazole (2.2 eq), Potassium Carbonate (K

    
    CO
    
    
    
    , 4 eq), TBAB (Tetrabutylammonium bromide, 5 mol% - Phase Transfer Catalyst).
  • Procedure:

    • Suspend reagents in Diglyme (Diethylene glycol dimethyl ether) or dry DMF. Note: Diglyme allows for higher reflux temperatures.

    • Heat to 110°C for 24–48 hours under inert atmosphere (

      
      ).
      
    • Monitor: TLC (Ethyl Acetate/Hexane) will show the disappearance of dichloropyridine.

    • Workup: Pour reaction mixture into ice water (500 mL). The product should precipitate as a solid.

    • Purification: If the product is oily, extract with DCM, dry over MgSO

      
      , and purify via column chromatography (Silica, DCM/MeOH gradient).
      
  • Validation:

    • MS (ESI): Confirm

      
       peak.
      
    • Safety Note: Nitropyrazoles are potentially explosive. Do not overheat the dry solid.

Mechanism of Action (Biological)

The following diagram illustrates the bioreductive pathway of nitro-pyrazolylpyridines in hypoxic cancer cells.

MOA Prodrug Nitro-Pyrazolylpyridine (Inactive/Low Toxicity) Intermediate Hydroxylamine (-NHOH) Prodrug->Intermediate 2e- Reduction Enzyme Nitroreductase (Hypoxic Tumor Cell) Enzyme->Intermediate Active Amine Derivative (-NH2) Intermediate->Active Further Reduction Target1 DNA Alkylation (Apoptosis) Active->Target1 Target2 Kinase Inhibition (PIM-1 / EGFR) Active->Target2

Caption: Bioreductive activation mechanism. The nitro group confers selectivity for hypoxic tumor tissue before reduction to the active amine.

References

  • Synthesis of novel pyridine and pyrazolyl pyridine conjugates with potent cytotoxicity against HepG2 cancer cells. Anticancer Agents Med.[3] Chem. (2024).[3] Link

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules (2023). Link

  • Pyrazole Derivatives Induce Apoptosis via ROS Generation in Triple Negative Breast Cancer Cells. Asian Pac. J. Cancer Prev. (2021). Link

  • Energetic coordination compounds: self-assembled from nitrogen-rich energetic C–C bonded pyrazoles. Dalton Transactions (2022). Link

  • 2,6-Bis(pyrazol-1-yl)pyridine (bpp) as a General Ligand. Molecules (2025).[4][5] Link

  • Synthesis of 4'-(4-aminophenyl)-2,2':6',2''-terpyridine from 4'-(4-nitrophenyl)-2,2':6',2''-terpyridine. ChemicalBook Protocols. Link

Sources

Exploratory

Unlocking Catalytic Potential: A Technical Guide to 2-(4-Nitro-1H-pyrazol-1-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals Abstract The strategic design of ligands is paramount in the advancement of homogeneous catalysis. Pyrazole-based ligands have emerged as a versatile class...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic design of ligands is paramount in the advancement of homogeneous catalysis. Pyrazole-based ligands have emerged as a versatile class of compounds, offering tunable steric and electronic properties that significantly influence the catalytic activity of their metal complexes. This technical guide delves into the potential applications of a specific, yet underexplored, pyrazolylpyridine ligand: 2-(4-nitro-1H-pyrazol-1-yl)pyridine. The introduction of a potent electron-withdrawing nitro group onto the pyrazole ring is poised to modulate the electronic character of the ligand and its corresponding metal complexes, thereby opening new avenues in catalytic transformations. This document will explore the synthesis, coordination chemistry, and prospective catalytic applications of this intriguing ligand, with a focus on oxidation and cross-coupling reactions. Detailed experimental protocols, grounded in established methodologies for analogous systems, are provided to facilitate further research and development in this promising area.

Introduction: The Strategic Advantage of Pyrazolylpyridine Ligands in Catalysis

Pyrazole-containing compounds have garnered significant attention as ligands for transition metal catalysts, primarily due to their unique electronic properties and the ease with which their structures can be modified.[1][2] Unlike more traditional pyridine- or imine-based ligands, the pyrazole nitrogen atoms are weaker σ-donors, which can lead to the formation of more electrophilic and, consequently, more reactive metal centers.[1] The ability to introduce a wide array of substituents onto the pyrazole ring allows for the fine-tuning of both the steric and electronic environment around the metal, directly impacting catalytic performance in processes such as cross-coupling reactions.[2]

The 2-(pyrazol-1-yl)pyridine scaffold represents a particularly valuable bidentate ligand framework, offering a combination of a six-membered pyridine ring and a five-membered pyrazole ring. This arrangement provides a robust coordination environment for a variety of transition metals, including palladium, copper, and ruthenium. The incorporation of a nitro group at the 4-position of the pyrazole ring, as in 2-(4-nitro-1H-pyrazol-1-yl)pyridine, is a deliberate design choice aimed at significantly altering the ligand's electronic properties. The strong electron-withdrawing nature of the nitro group is expected to decrease the electron density on the pyrazole ring and, by extension, on the coordinating nitrogen atom. This electronic perturbation can have a profound effect on the stability and reactivity of the resulting metal complexes, potentially enhancing their catalytic efficacy in specific transformations.

This guide will provide a comprehensive overview of the synthesis of 2-(4-nitro-1H-pyrazol-1-yl)pyridine, its coordination to catalytically relevant metals, and a detailed exploration of its potential applications in catalysis, supported by established protocols for structurally similar systems.

Synthesis of 2-(4-Nitro-1H-pyrazol-1-yl)pyridine: A Proposed Pathway

A more direct and likely successful approach is the nucleophilic aromatic substitution reaction between 2-halopyridine (e.g., 2-chloropyridine or 2-bromopyridine) and 4-nitropyrazole in the presence of a suitable base.

Proposed Experimental Protocol: Synthesis of 2-(4-Nitro-1H-pyrazol-1-yl)pyridine

Materials:

  • 4-Nitropyrazole

  • 2-Chloropyridine

  • Potassium carbonate (K₂CO₃)

  • Dimethylformamide (DMF)

  • Ethyl acetate

  • Hexane

  • Deionized water

Procedure:

  • To a stirred solution of 4-nitropyrazole (1.0 eq.) in anhydrous DMF, add potassium carbonate (2.0 eq.).

  • To this suspension, add 2-chloropyridine (1.1 eq.) dropwise at room temperature.

  • Heat the reaction mixture to 80-100 °C and monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold deionized water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 2-(4-nitro-1H-pyrazol-1-yl)pyridine.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry to confirm its structure and purity.

Coordination Chemistry: Formation of Catalytically Active Metal Complexes

The bidentate N,N-coordination motif of 2-(4-nitro-1H-pyrazol-1-yl)pyridine makes it an excellent ligand for a variety of transition metals. The formation of stable complexes with palladium(II), copper(II), and ruthenium(II) is anticipated, which are of significant interest in catalysis.

Palladium(II) Complexes: Precursors for Cross-Coupling Catalysis

Palladium complexes of pyrazolylpyridine ligands are effective catalysts for a range of cross-coupling reactions.[3] The synthesis of a palladium(II) complex of 2-(4-nitro-1H-pyrazol-1-yl)pyridine can be readily achieved.

Materials:

  • 2-(4-Nitro-1H-pyrazol-1-yl)pyridine

  • Bis(acetonitrile)dichloropalladium(II) [PdCl₂(MeCN)₂]

  • Dichloromethane (DCM)

  • Hexane

Procedure:

  • Dissolve 2-(4-nitro-1H-pyrazol-1-yl)pyridine (1.0 eq.) in dry DCM.

  • To this solution, add a solution of bis(acetonitrile)dichloropalladium(II) (1.0 eq.) in DCM dropwise with stirring.

  • Stir the reaction mixture at room temperature for 12-24 hours.

  • Reduce the solvent volume under reduced pressure until a precipitate begins to form.

  • Add hexane to complete the precipitation of the complex.

  • Filter the solid, wash with hexane, and dry under vacuum to yield the desired palladium(II) complex.

Potential Catalytic Applications

The unique electronic properties imparted by the nitro group suggest that complexes of 2-(4-nitro-1H-pyrazol-1-yl)pyridine could excel in specific catalytic domains.

Copper-Catalyzed Oxidation Reactions

Copper complexes are well-known catalysts for a variety of oxidation reactions. Recent studies have demonstrated the efficacy of in situ-prepared copper(II) complexes of nitro-functionalized pyrazole derivatives in the catalytic oxidation of catechol to o-quinone.[1][4] This provides a strong precedent for the potential application of copper complexes of 2-(4-nitro-1H-pyrazol-1-yl)pyridine in similar transformations. The electron-withdrawing nitro group can enhance the Lewis acidity of the copper center, potentially increasing its catalytic activity.

Caption: Workflow for evaluating the catalytic oxidation of catechol.

Materials:

  • 2-(4-Nitro-1H-pyrazol-1-yl)pyridine

  • Copper(II) acetate monohydrate [Cu(OAc)₂·H₂O]

  • Catechol

  • Methanol

Procedure:

  • Prepare stock solutions of the ligand, copper(II) acetate, and catechol in methanol.

  • In a quartz cuvette, mix the ligand and copper(II) acetate solutions to form the catalyst in situ.

  • Initiate the reaction by adding the catechol solution.

  • Monitor the formation of o-quinone by UV-Vis spectrophotometry by measuring the increase in absorbance at the characteristic wavelength (around 390 nm).

  • Calculate the initial reaction rate from the linear portion of the absorbance versus time plot.

Data Analysis: The catalytic efficiency can be evaluated by determining the initial reaction rate and comparing it with that of other pyrazole-based ligands. The turnover number (TON) and turnover frequency (TOF) can also be calculated to quantify the catalyst's performance.

Ligand SystemMetal SaltSolventInitial Rate (µmol L⁻¹ min⁻¹)
N-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)-4-nitroaniline/Cu(II)CuSO₄Methanol14.115[1]
N-((1H-pyrazol-1-yl)methyl)-4-nitroaniline/Cu(II)CuCl₂Methanol0.1458[1]
Proposed: 2-(4-nitro-1H-pyrazol-1-yl)pyridine/Cu(II) Cu(OAc)₂ Methanol To be determined
Caption: Comparative data for copper-catalyzed catechol oxidation.
Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling is a cornerstone of modern organic synthesis for the formation of C-C bonds.[5] Palladium complexes bearing pyrazolylpyridine ligands have shown promise in this area.[3] The electron-deficient nature of the 2-(4-nitro-1H-pyrazol-1-yl)pyridine ligand could enhance the oxidative addition step of the catalytic cycle by making the palladium center more electrophilic. Furthermore, it may influence the reductive elimination step, potentially leading to improved catalytic turnover.

Suzuki_Miyaura_Cycle Pd0 Pd(0)L (Active Catalyst) OxAdd Oxidative Addition (R¹-X) Pd0->OxAdd PdII_1 R¹-Pd(II)L(X) OxAdd->PdII_1 Transmetal Transmetalation (R²-B(OR)₂) PdII_1->Transmetal PdII_2 R¹-Pd(II)L(R²) Transmetal->PdII_2 RedElim Reductive Elimination PdII_2->RedElim RedElim->Pd0 Product R¹-R² RedElim->Product

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Materials:

  • Dichloro[2-(4-nitro-1H-pyrazol-1-yl)pyridine]palladium(II) (precatalyst)

  • Aryl bromide (e.g., 4-bromoacetophenone)

  • Arylboronic acid (e.g., phenylboronic acid)

  • Potassium carbonate (K₂CO₃)

  • Solvent (e.g., 1,4-dioxane/water mixture)

Procedure:

  • To a reaction vessel, add the aryl bromide (1.0 eq.), arylboronic acid (1.2 eq.), and potassium carbonate (2.0 eq.).

  • Add the palladium precatalyst (0.1-1 mol%).

  • Add the solvent and degas the mixture.

  • Heat the reaction mixture under an inert atmosphere (e.g., argon or nitrogen) at 80-100 °C.

  • Monitor the reaction progress by GC-MS or LC-MS.

  • Upon completion, cool the reaction, dilute with water, and extract with an organic solvent.

  • Purify the product by column chromatography.

Conclusion and Future Outlook

2-(4-Nitro-1H-pyrazol-1-yl)pyridine represents a promising, yet underexplored, ligand for homogeneous catalysis. The strategic incorporation of a nitro group is anticipated to significantly modulate the electronic properties of its metal complexes, potentially leading to enhanced catalytic activity in key organic transformations. This guide has provided a comprehensive framework for the synthesis of the ligand and its metal complexes, along with detailed protocols for evaluating its potential in copper-catalyzed oxidation and palladium-catalyzed cross-coupling reactions.

Future research should focus on the systematic investigation of a broader range of catalytic applications, including other cross-coupling reactions (e.g., Heck, Sonogashira), hydrogenation, and polymerization reactions. A thorough investigation of the structure-activity relationship by synthesizing and testing analogues with different substituents on both the pyrazole and pyridine rings will provide deeper insights into the catalytic mechanism and enable the rational design of even more efficient catalysts. The exploration of this ligand and its derivatives holds the potential to contribute significantly to the development of novel and highly effective catalytic systems for academic and industrial applications.

References

  • Al-Masoudi, N. A., et al. (2023). New In Situ Catalysts Based on Nitro Functional Pyrazole Derivatives and Copper (II) Salts for Promoting Oxidation of Catechol to o-Quinone. Molecules, 28(2), 733. [Link][1][4]

  • Al-Masoudi, N. A., et al. (2023). New In Situ Catalysts Based on Nitro Functional Pyrazole Derivatives and Copper (II) Salts for Promoting Oxidation of Catechol to o-Quinone. ResearchGate. [Link]

  • Motswainyana, M. M., et al. (2018). Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions. RSC Advances, 8(26), 14353-14364. [Link]

  • García-Álvarez, R., et al. (2015). An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. Molecules, 20(5), 8753-8767. [Link][3]

  • Organic Chemistry Portal. Suzuki Coupling. [Link][5]

Sources

Protocols & Analytical Methods

Method

functionalization of 2-(4-nitro-1H-pyrazol-1-yl)pyridine for fluorescent sensing

Application Note: Functionalization of 2-(4-nitro-1H-pyrazol-1-yl)pyridine for Fluorescent Sensing Executive Summary The molecule 2-(4-nitro-1H-pyrazol-1-yl)pyridine (hereafter 4-NO₂-pypz ) represents a versatile "privil...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Functionalization of 2-(4-nitro-1H-pyrazol-1-yl)pyridine for Fluorescent Sensing

Executive Summary

The molecule 2-(4-nitro-1H-pyrazol-1-yl)pyridine (hereafter 4-NO₂-pypz ) represents a versatile "privileged scaffold" in fluorescent sensor design. It combines a bidentate


 coordination site (pyridine-pyrazole) with a highly reactive and electronically significant nitro group at the 4-position of the pyrazole ring.

This guide details the functionalization of 4-NO₂-pypz to create high-fidelity fluorescent probes. Unlike simple fluorophores, this scaffold acts as a molecular switch :

  • The Nitro State (OFF/Precursor): The nitro group acts as a strong electron-withdrawing group (EWG) and fluorescence quencher via Photoinduced Electron Transfer (PET).

  • The Amine State (ON/Active): Reduction yields the 4-amino derivative, restoring intramolecular charge transfer (ICT) and enabling high-quantum-yield fluorescence.

  • The Coordination State (Tuning): The scaffold binds transition metals (Ir, Pt, Zn), where the nitro group modulates the HOMO-LUMO gap, tuning emission wavelengths.

Synthesis Protocol: The Core Scaffold

Objective: High-purity synthesis of 2-(4-nitro-1H-pyrazol-1-yl)pyridine.

Principle: The most robust route involves the cyclocondensation of 2-hydrazinopyridine with sodium nitromalonaldehyde . This method ensures exclusive regioselectivity for the 4-nitro position, avoiding the mixture of isomers common in direct nitration of the parent ligand.

Materials:

  • 2-Hydrazinopyridine (CAS: 4930-98-7)

  • Sodium nitromalonaldehyde monohydrate (CAS: 22396-19-6)

  • Ethanol (Absolute)

  • Glacial Acetic Acid

Step-by-Step Protocol:

  • Dissolution: Dissolve 2-hydrazinopyridine (10 mmol, 1.09 g) in 20 mL of ethanol in a round-bottom flask.

  • Addition: Add sodium nitromalonaldehyde monohydrate (10 mmol, 1.59 g) to the solution.

  • Acidification: Add 0.5 mL of glacial acetic acid to catalyze the condensation.

  • Reflux: Heat the mixture to reflux (approx. 78°C) for 4 hours. Monitor via TLC (SiO₂, 30% EtOAc/Hexane). The product typically appears as a yellow spot.

  • Workup: Cool the reaction to room temperature. The product often precipitates directly. If not, reduce volume by 50% under vacuum and chill on ice.

  • Purification: Filter the yellow solid. Wash with cold ethanol (2 x 5 mL) and water (2 x 10 mL) to remove inorganic salts. Recrystallize from hot ethanol if purity is <95%.

Yield Expectation: 70–85% Characterization: ¹H NMR (DMSO-d₆) should show the pyrazole singlets shifted downfield due to the nitro group.

Functionalization Strategy A: The "Reductive Switch" (Hypoxia Sensing)

Mechanism: Nitro-to-Amine Conversion (Fluorescence Turn-On)

Concept: The nitro group in 4-NO₂-pypz quenches fluorescence. In hypoxic environments (low oxygen) or in the presence of specific enzymes (Nitroreductase), the nitro group is reduced to an amine (4-NH₂-pypz ). The amine acts as an electron donor, establishing a "Push-Pull" system with the pyridine ring, triggering strong fluorescence.

Protocol for Sensing Assay:

  • Probe Preparation: Prepare a 10 mM stock solution of 4-NO₂-pypz in DMSO.

  • Assay Buffer: PBS (pH 7.4) containing 100 µM NADPH (cofactor).

  • Enzyme Addition: Add Nitroreductase (NTR) at varying concentrations (0–10 µg/mL).

  • Incubation: Incubate at 37°C for 30 minutes.

  • Readout:

    • Excitation: 360 nm

    • Emission: 450–500 nm (Blue-Green shift)

    • Result: Fluorescence intensity increases linearly with NTR activity.

Data Interpretation:

State Substituent Electronic Effect Fluorescence Application
Probe -NO₂ Electron Withdrawing Quenched (OFF) Background

| Analyte | -NH₂ | Electron Donating | Bright (ON) | Signal |

Functionalization Strategy B: Metal Complexation (Cation Sensing)

Mechanism: Chelation-Enhanced Fluorescence (CHEF) or Emission Tuning

Concept: The pyridine-pyrazole moiety is a classic


 bidentate ligand. It can be used to synthesize cyclometalated Iridium(III) complexes or coordinate Zinc(II).
  • Ir(III) Complexes: The nitro group withdraws electron density from the ligand, stabilizing the HOMO. This typically causes a blue-shift in the emission of the resulting complex compared to the unsubstituted ligand.

  • Zn(II) Sensing: The free ligand (if reduced to amine) can bind Zn²⁺, locking the rotation of the bond between pyridine and pyrazole, enhancing fluorescence.

Protocol: Synthesis of Ir(III) Dimer Intermediate

  • Reactants: Combine 4-NO₂-pypz (2.2 equiv) with IrCl₃·xH₂O (1 equiv) in 2-ethoxyethanol/water (3:1).

  • Reflux: Heat at 110°C for 24 hours under nitrogen.

  • Product: The chloride-bridged dimer

    
     precipitates as a yellow/orange solid.
    
  • Application: React this dimer with an ancillary ligand (e.g., picolinate) to form a phosphorescent probe for oxygen sensing (phosphorescence is quenched by O₂).

Visual Workflows & Pathways

Figure 1: Synthesis and Sensing Mechanism

This diagram illustrates the synthesis of the scaffold and its two primary sensing pathways: Reductive "Turn-On" and Metal Coordination.

G Hydrazine 2-Hydrazinopyridine Scaffold 4-NO2-pypz (The Probe) Hydrazine->Scaffold Cyclocondensation (Reflux, EtOH) NitroMal Na-Nitromalonaldehyde NitroMal->Scaffold Hypoxia Hypoxia / NTR (Reduction) Scaffold->Hypoxia Iridium IrCl3 / Zn2+ Scaffold->Iridium Amine 4-NH2-pypz (Fluorescent ON) Hypoxia->Amine -NO2 to -NH2 (ICT Restoration) Complex Metal Complex (Tuned Emission) Iridium->Complex N^N Chelation (Blue Shift)

Caption: Synthesis of 4-NO₂-pypz and its divergence into reductive sensing (Turn-On) or metal coordination (Tuning).

Critical Considerations & Troubleshooting

  • Solubility: 4-NO₂-pypz has limited solubility in water. Always prepare stock solutions in DMSO or DMF. For biological assays, keep the final organic solvent concentration <1% to avoid cytotoxicity.

  • Purification: If the condensation yields a brown oil, the acetic acid concentration was likely too high or the temperature uncontrolled. Recrystallization from ethanol is superior to column chromatography for this specific derivative due to streaking on silica.

  • Interference: In reductive sensing, be aware that high concentrations of biothiols (GSH, Cys) can sometimes slowly reduce nitro groups, though enzymatic reduction (NTR) is kinetically much faster.

References

  • Review of Pyrazole Sensing: "Chemistry and properties of fluorescent pyrazole derivatives: an approach to bioimaging applications." RSC Advances, 2024.[1]

  • Metal Sensing Logic: "Novel pyrazoline and pyrazole 'turn on' fluorescent sensors selective for Zn2+/Cd2+." Semantic Scholar, 2024.

  • Scaffold Synthesis: "Pyrazolo[3,4-b]pyridines: Syntheses, reactions... (Reference for Nitromalonaldehyde condensation)." Canadian Journal of Chemistry.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing N-Arylation of 4-Nitropyrazole

Welcome to the technical support center for the N-arylation of 4-nitropyrazole. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important but often...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the N-arylation of 4-nitropyrazole. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important but often challenging transformation. The N-aryl-4-nitropyrazole scaffold is a key pharmacophore in numerous developmental drug candidates, and mastering its synthesis is crucial.

The electron-withdrawing nature of the nitro group at the C4 position significantly deactivates the pyrazole ring, making it a less effective nucleophile. This inherent challenge requires careful optimization of reaction conditions to achieve high yields and purity. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols based on established literature and practical field experience.

Troubleshooting Guide: Common Issues & Solutions

This section is structured in a question-and-answer format to directly address the most common problems encountered during the N-arylation of 4-nitropyrazole.

Issue 1: Low to No Conversion of Starting Materials

Question: I have set up my reaction (either Copper- or Palladium-catalyzed) but am seeing very little or no consumption of my 4-nitropyrazole and aryl halide after several hours. What are the primary factors I should investigate?

Answer: This is the most frequent issue and can be attributed to several factors, often related to catalyst activity and reaction conditions. A systematic approach is the best way to diagnose the problem.

Troubleshooting Workflow for Low Conversion

Below is a logical workflow to diagnose the root cause of low reaction conversion.

G A Low / No Conversion C 2. Assess Base & Solvent Choice A->C D 3. Check Reaction Temperature A->D E 4. Evaluate Reagent Purity & Stoichiometry A->E B 1. Verify Catalyst System Integrity B1 Is the catalyst/precatalyst fresh? Is the ligand air-stable? Was the reaction set up under inert atmosphere? B->B1 Catalyst & Ligand C1 Is the base strong enough to deprotonate 4-nitropyrazole? Is it soluble in the solvent? Is the solvent appropriate for the catalyst system? C->C1 Base & Solvent D1 Is the temperature high enough for catalyst activation and oxidative addition? D->D1 Temperature E1 Are reagents pure and dry? Is the aryl halide reactive enough (I > Br > Cl)? Is there an excess of the pyrazole? E->E1 Reagents B_Sol Solution: Use fresh catalyst/ligand. Employ rigorous inert atmosphere techniques (glovebox or Schlenk line). B1->B_Sol C_Sol Solution: Consider a stronger base (e.g., Cs2CO3, K3PO4, NaOtBu). Choose a solvent that solubilizes the base and reactants (e.g., DMF, Dioxane, Toluene). C1->C_Sol D_Sol Solution: Gradually increase temperature in 10-20°C increments. Classical Ullmann reactions often require higher temperatures (>120°C). D1->D_Sol E_Sol Solution: Purify reagents if necessary. Use aryl iodide or bromide for initial trials. Use a slight excess (1.1-1.2 equiv) of the pyrazole. E1->E_Sol

Caption: Troubleshooting workflow for low conversion.

In-Depth Explanation:

  • Catalyst System: Both Ullmann (Copper) and Buchwald-Hartwig (Palladium) reactions are highly sensitive to the quality of the catalyst and ligand.[1]

    • Palladium: Buchwald-Hartwig reactions often use air-sensitive phosphine ligands.[2] The active Pd(0) species is readily oxidized. Using pre-catalysts (stable Pd(II) complexes that reduce in situ) and air-stable, bulky biarylphosphine ligands (e.g., XPhos, tBuBrettPhos) can significantly improve consistency.[3][4][5]

    • Copper: While often more robust than palladium, the copper(I) salt (typically CuI) can be compromised by oxidation. Using fresh, high-purity CuI is essential. Ligands, such as diamines or L-proline, are crucial for solubilizing the copper salt and facilitating the catalytic cycle.[6][7]

  • Base Selection: The pKa of 4-nitropyrazole is lowered by the nitro group, but a sufficiently strong base is still required for efficient deprotonation.

    • Inorganic bases like K₂CO₃ or Cs₂CO₃ are common choices. Cs₂CO₃ is often superior due to the higher solubility of its pyrazolide salt in organic solvents.[8][9]

    • For Pd-catalyzed reactions, strong bases like sodium tert-butoxide (NaOtBu) are frequently used, but must be handled under strictly anhydrous conditions.[10]

  • Solvent Effects: The solvent must solubilize the reactants and, critically, the base-pyrazolide salt.

    • Polar aprotic solvents like DMF, DMSO, or NMP are common for Ullmann-type reactions.[11]

    • Aprotic solvents like dioxane or toluene are standard for Buchwald-Hartwig aminations.[10]

Issue 2: Significant Side Product Formation

Question: My reaction is proceeding, but I'm observing significant impurities by TLC and LC-MS. What are the likely side reactions and how can I suppress them?

Answer: Side product formation usually points to issues with reaction selectivity, temperature, or the stability of the reactants/products.

Common Side Reactions and Mitigation Strategies

Side Product/ReactionLikely Cause(s)Suggested Solution(s)
Aryl Halide Homocoupling (Ar-Ar) High temperature; High catalyst loading; Inefficient C-N coupling.Lower the reaction temperature. Reduce catalyst/ligand loading. Ensure efficient stirring.
Debromination/Deiodination of Aryl Halide Presence of water or protic impurities. Reaction temperature is too high.Use rigorously dried solvents and reagents.[1] Lower the reaction temperature.
Reduction of Nitro Group (-NO₂ to -NH₂) For Pd-catalyzed reactions, some phosphine ligands can act as reducing agents at high temperatures. Presence of hydrogen sources.Screen different phosphine ligands. Use lower temperatures if possible. Ensure an inert atmosphere.
Product Degradation The N-aryl-4-nitropyrazole product may be unstable under prolonged heating or basic conditions.Monitor the reaction closely by TLC/LC-MS and stop it once the starting material is consumed.[1] Modify workup to be faster and less harsh.
Issue 3: Choosing the Right Catalytic System

Question: Should I use a Copper (Ullmann) or Palladium (Buchwald-Hartwig) catalyst for my specific aryl halide and 4-nitropyrazole coupling?

Answer: The choice between these two powerful methods depends on the substrate scope, functional group tolerance, and cost considerations.[12]

Decision Matrix: Copper vs. Palladium Catalysis

G Start Select Arylating Agent Aryl_Iodide Aryl Iodide Start->Aryl_Iodide Aryl_Bromide Aryl Bromide Start->Aryl_Bromide Aryl_Chloride Aryl Chloride / Triflate Start->Aryl_Chloride Ullmann Copper-Catalyzed (Ullmann) - Cost-effective (CuI) - Often requires higher temp. - Good for Iodo/Bromoarenes Aryl_Iodide->Ullmann High Yield Expected Buchwald Palladium-Catalyzed (Buchwald) - Milder conditions - Broader scope (Cl, OTf) - Tolerates more functional groups - Higher cost (Pd, Ligands) Aryl_Iodide->Buchwald Excellent Option Aryl_Bromide->Ullmann Good Option, may need ligand optimization Aryl_Bromide->Buchwald Excellent Option Aryl_Chloride->Buchwald Method of Choice

Caption: Catalyst selection based on aryl halide.

  • Copper-Catalyzed Ullmann Reaction: This is a classic and cost-effective method. Modern protocols using ligands like diamines or amino acids have made conditions milder than traditional high-temperature reactions.[6][7][13] It is particularly effective for aryl iodides and activated aryl bromides.

  • Palladium-Catalyzed Buchwald-Hartwig Amination: This is generally the more versatile and higher-yielding method, with exceptional functional group tolerance.[2] It is the go-to method for less reactive aryl chlorides and triflates. The development of sophisticated biarylphosphine ligands has vastly expanded its scope.[4][14]

Frequently Asked Questions (FAQs)

Q1: Is an inert atmosphere always necessary? A: Yes. For reproducibility and high yields, especially with palladium catalysis, working under an inert atmosphere (Nitrogen or Argon) is critical.[1] This prevents the oxidation of the active catalyst and sensitive phosphine ligands. For copper catalysis, while sometimes more forgiving, an inert atmosphere is still highly recommended to prevent oxidative side reactions.

Q2: My aryl halide has a bulky ortho-substituent. What should I change? A: Steric hindrance is a major challenge. For Buchwald-Hartwig reactions, switching to a bulkier, more electron-rich ligand can overcome this. Ligands like tBuXPhos or BrettPhos are specifically designed to promote the coupling of sterically demanding substrates.[3][4] For Ullmann reactions, higher temperatures and longer reaction times may be necessary.

Q3: Can I use microwave irradiation to speed up the reaction? A: Absolutely. Microwave synthesis is an excellent tool for accelerating both Ullmann and Buchwald-Hartwig reactions.[12] It can dramatically reduce reaction times from hours to minutes and often leads to cleaner reaction profiles and higher yields. It is particularly useful for rapid condition screening.[12]

Q4: How do I monitor the reaction progress effectively? A: Thin Layer Chromatography (TLC) is the quickest method. Use a solvent system that gives good separation between the starting materials and the product (e.g., Ethyl Acetate/Hexanes). Staining with potassium permanganate can help visualize spots if they are not UV-active. For more quantitative analysis, taking aliquots for LC-MS or GC-MS analysis is the standard practice.[12]

Experimental Protocols

Protocol 1: General Procedure for Copper-Catalyzed N-Arylation (Ullmann-Type)

This protocol is a good starting point based on the work of Buchwald and others on the N-arylation of azoles.[6]

  • Preparation: To an oven-dried Schlenk tube, add CuI (5-10 mol%), a suitable ligand (e.g., N,N'-dimethylethylenediamine, 10-20 mol%), and a base (e.g., K₃PO₄ or Cs₂CO₃, 2.0 equiv).

  • Reagent Addition: Add 4-nitropyrazole (1.2 equiv) and the aryl halide (1.0 equiv).

  • Atmosphere: Evacuate and backfill the tube with argon or nitrogen three times.

  • Solvent: Add anhydrous, degassed solvent (e.g., Dioxane or DMF, to a concentration of ~0.1-0.5 M).

  • Reaction: Heat the reaction mixture with vigorous stirring at 80-120 °C.

  • Monitoring: Monitor the reaction by TLC or LC-MS until the aryl halide is consumed.

  • Workup: Cool the reaction to room temperature, dilute with a solvent like ethyl acetate, and filter through a pad of celite to remove inorganic salts and the copper catalyst. Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for Palladium-Catalyzed N-Arylation (Buchwald-Hartwig)

This protocol is adapted from standard Buchwald-Hartwig amination procedures.[2][5]

  • Preparation: In a glovebox or under a stream of argon, add a palladium precatalyst (e.g., XPhos Pd G3, 1-2 mol%) and a strong base (e.g., NaOtBu or K₃PO₄, 1.5 equiv) to an oven-dried Schlenk tube.

  • Reagent Addition: Add 4-nitropyrazole (1.1 equiv) and the aryl halide (1.0 equiv).

  • Atmosphere: If not in a glovebox, seal the vessel, then evacuate and backfill with argon three times.

  • Solvent: Add anhydrous, degassed solvent (e.g., Toluene or Dioxane, to a concentration of ~0.1-0.5 M).

  • Reaction: Heat the reaction mixture with vigorous stirring at 80-110 °C.

  • Monitoring: Monitor the reaction by TLC or LC-MS.

  • Workup: Cool the reaction, dilute with ethyl acetate, and filter through a short plug of silica gel, washing with additional ethyl acetate. Concentrate the filtrate in vacuo.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

References

  • Antilla, J. C., Baskin, J. M., Barder, T. E., & Buchwald, S. L. (2004). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. The Journal of Organic Chemistry, 69(17), 5578–5587. [Link]

  • Ma, D., & Cai, Q. (2004). Mild Conditions for Copper-Catalysed N-Arylation of Pyrazoles. European Journal of Organic Chemistry, 2004(4), 695-709. [Link]

  • Dong, V., Wang, M., Hou, X., Corio, S., Digal, L., & Hirschi, J. (2025). Copper Catalysis with Arynes: Unlocking Site-Selective Arylation of Pyrazoles. Research Square [Preprint]. [Link]

  • MDPI. (2018). Highly Efficient and Reusable Copper-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles with Aryl Halides. Molecules, 23(10), 2485. [Link]

  • Royal Society of Chemistry. (2016). Copper(ii)-mediated regioselective N-arylation of pyrroles, indoles, pyrazoles and carbazole via dehydrogenative coupling. Chemical Communications, 52(56), 8795-8798. [Link]

  • Asian Journal of Chemistry. (2012). An Effective N-Ligand for Copper-Catalyzed N-Arylation of Triazole. Asian Journal of Chemistry, 24(12), 5645-5647. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-arylation. [Link]

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. [Link]

  • Onodera, S., Kochi, T., & Kakiuchi, F. (2019). Synthesis of N-Arylpyrazoles by Palladium-Catalyzed Coupling of Aryl Triflates with Pyrazole Derivatives. The Journal of Organic Chemistry, 84(10), 6508-6515. [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

  • MDPI. (2021). On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts. Catalysts, 11(11), 1369. [Link]

  • Beilstein Journals. (2012). Palladium-catalyzed synthesis of N-arylated carbazoles using anilines and cyclic diaryliodonium salts. Beilstein Journal of Organic Chemistry, 8, 1264–1270. [Link]

  • PubMed. (2025). Catalytic Ullmann-Type N-Arylation to Access Medicinally Important SuFEx-able Pyrazolo[1,5- a]Quinoxalinones. Asian Journal of Organic Chemistry, 14(9), e00474. [Link]

  • Encyclopedia.pub. (2023). Magnetic Catalysts in Ullmann-Type N-Arylation Reactions. [Link]

  • National Center for Biotechnology Information. (2021). Cobalt-catalyzed, directed arylation of C–H bonds in N-aryl pyrazoles. RSC Advances, 11(16), 9349–9352. [Link]

  • PubMed. (2019). Buchwald-Hartwig C-N cross coupling reactions catalyzed by palladium nanoparticles immobilized on thio modified-multi walled carbon nanotubes as heterogeneous and recyclable nanocatalyst. Materials Science and Engineering: C, 96, 310-318. [Link]

  • ResearchGate. (2025). Catalytic Ullmann‐Type N‐Arylation to Access Medicinally Important SuFEx‐able Pyrazolo[1,5‐a]Quinoxalinones. Asian Journal of Organic Chemistry. [Link]

  • PubMed. (2021). Cobalt-catalyzed, directed arylation of C-H bonds in N-aryl pyrazoles. RSC Advances, 11(16), 9349-9352. [Link]

  • ACS Publications. (2020). N-Nitroheterocycles: Bench-Stable Organic Reagents for Catalytic Ipso-Nitration of Aryl- and Heteroarylboronic Acids. Organic Letters, 22(7), 2714–2719. [Link]

  • PubMed. (2020). N-Nitroheterocycles: Bench-Stable Organic Reagents for Catalytic Ipso-Nitration of Aryl- and Heteroarylboronic Acids. Organic Letters, 22(7), 2714-2719. [Link]

  • White Rose eTheses Online. (2022). 2,2,5,5-Tetramethyloxolane (TMO): A Green Solvent for Buchwald-Hartwig Aminations and Lithiation-Trapping Reactions of N- and O-Heterocycles. [Link]

  • Organic Reactions. (n.d.). Enantioselective Lithiation-Substitution of Nitrogen-Containing Heterocycles. [Link]

  • Royal Society of Chemistry. (2014). Solvent-free N-arylation of amines with arylboronic acids under ball milling conditions. RSC Advances, 4(43), 22775-22778. [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Copper-Catalyzed Coupling of Nitropyrazoles with Halopyridines

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center dedicated to the copper-catalyzed N-arylation of nitropyrazoles with halopyridines. This guide is designed for researchers, medici...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center dedicated to the copper-catalyzed N-arylation of nitropyrazoles with halopyridines. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this powerful transformation for synthesizing complex molecules. The coupling of these two N-heterocyclic scaffolds is a cornerstone in constructing pharmacophores and advanced materials. However, like many cross-coupling reactions, it can present unique challenges.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format. It is structured to help you diagnose issues, optimize your reaction conditions, and understand the fundamental principles governing this chemistry.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of this reaction?

The copper-catalyzed coupling of a nitropyrazole with a halopyridine is a variant of the Ullmann Condensation, specifically a Goldberg-type C-N bond formation.[1] The currently accepted mechanism proceeds through a Cu(I)/Cu(III) catalytic cycle, although the precise pathway can be influenced by the choice of ligand and reaction conditions.[2] The key steps are:

  • Deprotonation: An inorganic base deprotonates the N-H of the nitropyrazole.

  • Formation of the Active Nucleophile: The deprotonated nitropyrazole coordinates with a Cu(I)-ligand complex to form a copper(I)-pyrazolate species.[3][4]

  • Oxidative Addition: The halopyridine adds to the copper center, oxidizing it from Cu(I) to a transient Cu(III) intermediate.

  • Reductive Elimination: The C-N bond is formed as the desired product is eliminated from the copper center, regenerating the active Cu(I) catalyst.[2]

Q2: Why is a ligand necessary, and how do I choose the right one?

While classical Ullmann reactions often required harsh conditions and stoichiometric copper, modern protocols use catalytic copper enabled by ligands.[5] Ligands are critical for several reasons:

  • Solubilize and Stabilize the Catalyst: They keep the copper species soluble and prevent it from disproportionating into inactive Cu(0) and Cu(II) states.[6]

  • Modulate Reactivity: Ligands tune the electronic properties of the copper center, facilitating the oxidative addition and reductive elimination steps.[7]

  • Prevent Catalyst Deactivation: Chelating ligands, particularly diamines, help prevent the formation of less reactive, multiply-ligated copper structures.[7][8]

Choosing a Ligand: There is no universal ligand. For N-arylation of heterocycles, simple and inexpensive diamines are an excellent starting point.

  • Diamine-based ligands: N,N'-dimethylethylenediamine (DMEDA) or trans-1,2-cyclohexanediamine are often highly effective and are preferred for their low cost and high reaction rates.[7][9]

  • Amino Acids: L-proline and its derivatives have also proven effective, particularly for coupling reactions involving aryl bromides.[10]

  • Phenanthrolines: These are another robust class of ligands for copper catalysis.[1]

If you experience low reactivity, screening a small panel of ligands from these different classes is a highly recommended optimization step.

Q3: What is the role of the base, and which one should I use?

The base is essential for deprotonating the nitropyrazole, making it nucleophilic enough to engage with the copper catalyst.[11] The choice and quality of the base can dramatically impact reaction kinetics.

  • Common Choices: Potassium phosphate (K₃PO₄), cesium carbonate (Cs₂CO₃), and potassium carbonate (K₂CO₃) are the most commonly used bases.[6][9]

  • The "Cesium Effect": Cs₂CO₃ is often highly effective due to its high basicity and solubility in organic solvents, which can accelerate the reaction.[6]

  • Particle Size and Solubility: The physical properties of the inorganic base matter. A fine powder with high surface area is preferable. Poor solubility can be a rate-limiting factor, an issue that can sometimes be mitigated by vigorous stirring or the use of a more polar solvent.[6][10]

Q4: How does the halide on the pyridine (I > Br > Cl) affect the reaction?

The reactivity of the halopyridine follows the typical trend for cross-coupling reactions, which is directly related to the carbon-halogen bond strength: I > Br >> Cl .[4]

  • Iodopyridines: These are the most reactive substrates and are ideal for developing a new reaction. They typically react under the mildest conditions.[1]

  • Bromopyridines: They are also excellent substrates but may require slightly higher temperatures, higher catalyst loading, or a more effective ligand system compared to their iodo- counterparts.[12]

  • Chloropyridines: As is common in cross-coupling chemistry, chloropyridines are the most challenging substrates due to the strength of the C-Cl bond.[13] Their coupling often requires specialized, highly active catalyst systems and higher reaction temperatures.[14]

Q5: How does the electron-deficient nature of both coupling partners influence the reaction?

Both the nitropyrazole and the halopyridine are electron-deficient heterocycles.

  • Nitropyrazole: The strongly electron-withdrawing nitro group increases the acidity of the pyrazole N-H proton. This is advantageous, as it facilitates deprotonation by the base.[4]

  • Halopyridine: The electron-deficient nature of the pyridine ring makes it more susceptible to nucleophilic attack, which can facilitate the oxidative addition step.[15] However, the pyridine nitrogen's lone pair can coordinate to the copper catalyst, potentially inhibiting it. A good ligand is essential to prevent this non-productive binding.[15]

Troubleshooting Guide

Problem: My reaction shows no conversion of starting materials.
Potential CauseSuggested Solution(s)
Inactive Catalyst The active species is Cu(I). If using a Cu(I) salt (e.g., CuI, CuBr), ensure it is fresh and has not been oxidized to Cu(II) by prolonged exposure to air. Using Cu(0) or Cu(II) sources is possible, but they must be reduced/oxidized to Cu(I) in situ, which may not be efficient under all conditions.[1][16] Action: Use a fresh bottle of a high-purity Cu(I) source like CuI.
Inefficient Base The base may be too weak, or its solubility may be too low in the chosen solvent. The physical form (large chunks vs. fine powder) can significantly impact reactivity.[10] Action: Switch to a stronger or more soluble base (e.g., from K₂CO₃ to Cs₂CO₃). Ensure the base is finely ground before use.
Temperature Too Low While modern protocols are milder, C-N coupling often requires thermal energy to overcome activation barriers, especially with less reactive substrates like bromopyridines.[1] Action: Incrementally increase the reaction temperature by 20 °C intervals. For bromopyridines, temperatures of 100-120 °C are common.
Inert Atmosphere Not Maintained Oxygen can oxidize the active Cu(I) catalyst to inactive Cu(II). Action: Ensure your reaction is set up under a rigorously inert atmosphere (Nitrogen or Argon) using proper Schlenk line or glovebox techniques. Use degassed solvents.
Problem: I'm getting very low yield (<20%) or the reaction stalls.
Potential CauseSuggested Solution(s)
Suboptimal Ligand The chosen ligand may not be suitable for this specific substrate combination. This is the most common reason for low yields in well-designed reactions.[11] Action: Screen a panel of ligands. Start with N,N'-dimethylethylenediamine (DMEDA) and trans-1,2-cyclohexanediamine. If these fail, consider L-proline or a phenanthroline derivative.
Catalyst Deactivation The catalyst may be deactivating over the course of the reaction. This can be due to disproportionation or inhibition by the base or product.[6] Computational studies suggest that ligation of carbonate bases to the active copper species can be a deactivation pathway.[17][18] Action: Increase the catalyst and/or ligand loading (e.g., from 5 mol% CuI / 10 mol% ligand to 10 mol% CuI / 20 mol% ligand). Consider adding a second portion of the catalyst and ligand after the reaction has been running for several hours.
Incorrect Solvent The solvent polarity affects the solubility of the base and the catalytic species.[6] Action: If using a nonpolar solvent like toluene or dioxane, consider switching to a more polar aprotic solvent like DMF or DMSO, which can help solubilize reaction components and accelerate the rate.
Insufficient Reaction Time Some coupling reactions, even when successful, can be slow.[5] Action: Monitor the reaction over a longer period (e.g., 24-48 hours) by TLC or LC-MS before concluding it has failed.
Problem: I'm observing significant side products.
Side ProductPotential CauseSuggested Solution(s)
Dehalogenation of Halopyridine This reductive side reaction is often caused by trace amounts of water or other protic impurities.[11] It can also be promoted by excessively high temperatures. Action: Use anhydrous solvents and reagents. Thoroughly flame-dry all glassware before use. Lower the reaction temperature.
Homocoupling of Halopyridine The formation of bipyridine products (an Ullmann homocoupling) can compete with the desired cross-coupling, especially at high temperatures.[19] Action: Lower the reaction temperature. Screen for a ligand that promotes the C-N reductive elimination over C-C coupling.
Degradation of Nitropyrazole The nitro group can be sensitive to highly reducing conditions or very high temperatures, though this is less common with copper catalysis than with other metals. Action: Lower the reaction temperature. Ensure the reaction is run under a strictly inert atmosphere to prevent side reactions.

Visualization of Key Processes

A firm grasp of the catalytic cycle and a logical troubleshooting workflow are essential for success.

Catalytic Cycle cluster_main Cu(I)/Cu(III) Catalytic Cycle cluster_inputs Inputs Cu_L Cu(I)-L Cu_Pyrazolate L-Cu(I)-Nitropyrazolate Cu_L->Cu_Pyrazolate + Nitropyrazole - Base-H⁺ Cu_III L-Cu(III)(Nitropyrazolate)(Pyridine)(X) Cu_Pyrazolate->Cu_III + Halopyridine (Ar-X) (Oxidative Addition) Cu_III->Cu_L (Reductive Elimination) Product Coupled Product Cu_III->Product Pyrazole Nitropyrazole-H Pyrazole->Cu_L Pyridine Halopyridine Pyridine->Cu_Pyrazolate Base Base

Caption: Proposed catalytic cycle for the C-N coupling.

Troubleshooting Workflow start Reaction Problem (Low/No Yield) check_reagents Check Reagent Quality - Fresh Cu(I) Source? - Anhydrous Solvent? - Finely Ground Base? start->check_reagents check_conditions Review Conditions - Inert Atmosphere? - Temperature Appropriate? check_reagents->check_conditions Reagents OK success Improved Yield check_reagents->success Issue Found & Fixed optimize_ligand Optimize Ligand - Screen Diamines, Amino Acids check_conditions->optimize_ligand Conditions OK check_conditions->success Issue Found & Fixed optimize_base Optimize Base - Switch K₂CO₃ → Cs₂CO₃ optimize_ligand->optimize_base No Improvement optimize_ligand->success Improvement optimize_solvent Optimize Solvent - Switch Toluene → DMF optimize_base->optimize_solvent No Improvement optimize_base->success Improvement optimize_solvent->success Improvement

Caption: A logical workflow for troubleshooting poor reaction outcomes.

Experimental Protocols

General Protocol for Copper-Catalyzed N-Arylation of a Nitropyrazole

This protocol provides a general starting point. Optimal conditions may vary based on the specific substrates used.

Reagents & Equipment:

  • Copper(I) Iodide (CuI)

  • N,N'-Dimethylethylenediamine (DMEDA)

  • Potassium Phosphate (K₃PO₄), finely ground and dried

  • Nitropyrazole of interest

  • Halopyridine of interest

  • Anhydrous solvent (e.g., Dioxane or Toluene)

  • Schlenk flask or oven-dried reaction vial with a magnetic stir bar

  • Inert atmosphere supply (Argon or Nitrogen)

Procedure:

  • Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add the nitropyrazole (1.0 equiv), halopyridine (1.2 equiv), CuI (0.05 - 0.10 equiv), and K₃PO₄ (2.0 equiv).

  • Inert Atmosphere: Seal the flask, and evacuate and backfill with Argon or Nitrogen three times to ensure an inert atmosphere.

  • Solvent and Ligand Addition: Under a positive pressure of inert gas, add the anhydrous solvent (to achieve a concentration of ~0.1-0.2 M with respect to the nitropyrazole). Then, add the DMEDA ligand (0.10 - 0.20 equiv) via syringe.

  • Reaction: Place the sealed flask in a preheated oil bath at the desired temperature (a starting point of 110 °C is recommended for bromopyridines). Stir vigorously for 12-24 hours.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS by periodically taking small aliquots from the reaction mixture.

  • Workup: Once the reaction is complete (or has stalled), cool the mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and water. Filter the mixture through a pad of celite to remove insoluble inorganic salts and the copper catalyst.

  • Extraction: Transfer the filtrate to a separatory funnel, separate the layers, and extract the aqueous layer two more times with the organic solvent.

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

References

  • Diamine Ligands in Copper-Catalyzed Reactions. National Institutes of Health (NIH). [Link]

  • Ullmann condensation - Wikipedia. Wikipedia. [Link]

  • Ullmann Condensation - SynArchive. SynArchive. [Link]

  • Catalyst Deactivation in Copper-Catalysed C-N Cross-Coupling Reactions. White Rose eTheses Online. [Link]

  • Mechanistic Studies on the Copper-Catalyzed N-Arylation of Amides. ACS Publications. [Link]

  • Ullmann condensation using copper or copper oxide as the reactant. Arylation of active hydrogen compounds (imides, amides, amines, phenol, benzoic acid, and phenylacetylene). Canadian Science Publishing. [Link]

  • Theoretical Investigations on Deactivation of Copper Catalytic Species in Ullmann Cross Coupling Reactions. ResearchGate. [Link]

  • Mechanistic Studies on the Copper-Catalyzed N-Arylation of Amides. MIT Open Access Articles. [Link]

  • Theoretical Investigations on Deactivation of Copper Catalytic Species in Ullmann Cross Coupling Reactions. Asian Journal of Chemistry. [Link]

  • Copper-Mediated Coupling Reactions and Their Applications in Natural Products and Designed Biomolecules Synthesis. Chemical Reviews. [Link]

  • Ullmann Reaction - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

  • Ullmann Reaction Catalyzed by Heterogeneous Mesoporous Copper/Manganese Oxide: A Kinetic and Mechanistic Analysis. Ramprasad Group. [Link]

  • Deactivation of Copper Catalysts During CO2 Reduction Occurs via Dissolution and Selective Redeposition Mechanism. ChemRxiv. [Link]

  • C−X (X = N, O) Cross-Coupling Reactions Catalyzed by Copper-Pincer Bis(N-Heterocyclic Carbene) Complexes. Frontiers in Chemistry. [Link]

  • Highly Efficient and Reusable Copper-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles with Aryl Halides. National Institutes of Health (NIH). [Link]

  • Copper-catalyzed N-arylation of heterocycles in ethylene glycol medium. Scientia Iranica. [Link]

  • Copper-catalyzed N-arylation of heterocycles in ethylene glycol medium. Scientia Iranica. [Link]

  • Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. Organic Chemistry Portal. [Link]

  • A General and Efficient Copper Catalyst for the Amidation of Aryl Halides and the N-Arylation of Nitrogen Heterocycles. Organic Chemistry Portal. [Link]

  • Mild Conditions for Copper-Catalyzed N-Arylation of Imidazoles. Organic Chemistry Portal. [Link]

  • Copper-Catalyzed Enantioselective Synthesis of N-Heterocycle-Substituted Quaternary Carbon Stereogenic Centers. Journal of the American Chemical Society. [Link]

  • Copper promoted, direct sulfenylation of n-aryl pyrazoles. VNUHCM Journal of Science and Technology Development. [Link]

  • Copper-diamine-catalyzed N-arylation of pyrroles, pyrazoles, indazoles, imidazoles, and triazoles. Semantic Scholar. [Link]

  • Copper-Catalyzed Cross Coupling of Benzylic C–H Bonds and Azoles with Controlled N-Site Selectivity. National Institutes of Health (NIH). [Link]

  • Cross-coupling reaction - Wikipedia. Wikipedia. [Link]

  • Simple copper salt-catalyzed N-arylation of nitrogen-containing heterocycles with aryl and heteroaryl halides. Semantic Scholar. [Link]

  • Copper Catalysis with Arynes: Unlocking Site-Selective Arylation of Pyrazoles. National Institutes of Health (NIH). [Link]

  • Mild Conditions for Copper‐Catalysed N‐Arylation of Pyrazoles. ResearchGate. [Link]

  • Highly Efficient and Reusable Copper-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles with Aryl Halides. MDPI. [Link]

  • Copper Catalysis with Arynes: Unlocking Site-Selective Arylation of Pyrazoles. PubMed. [Link]

  • A copper-catalyzed asymmetric Friedel–Crafts hydroxyalkylation of pyrazole-4,5-diones with 5-aminoisoxazoles. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

  • Copper Catalyzed Chan-Lam Coupling Reaction of Pyrazoles at Ambient Temperature and their Antimicrobial Evaluation. ResearchGate. [Link]

  • The Ullmann type homocoupling reactions of halopyridines and side products. ResearchGate. [Link]

  • Ullmann coupling-An overview. OperaChem. [Link]

  • Copper-Catalyzed Reactions of Aryl Halides with N-Nucleophiles and Their Possible Application for Degradation of Halogenated Aromatic Contaminants. MDPI. [Link]

  • Mechanistic Insight into Cu-Catalyzed C–N Coupling of Hindered Aryl Iodides and Anilines Using a Pyrrol-ol Ligand Enables Development of Mild and Homogeneous Reaction Conditions. ResearchGate. [Link]

  • Copper catalyzed coupling of aryl chlorides, bromides and iodides with amines and amides. Chemical Communications (RSC Publishing). [Link]

Sources

Troubleshooting

removing unreacted 2-chloropyridine from product mixture

Topic: Removing Unreacted 2-Chloropyridine from Product Mixtures Ticket ID: #2-CLPY-RMV-001 Status: Open Assigned Specialist: Senior Application Scientist Executive Summary 2-Chloropyridine (CAS: 109-09-1) is a deceptive...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Removing Unreacted 2-Chloropyridine from Product Mixtures

Ticket ID: #2-CLPY-RMV-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

2-Chloropyridine (CAS: 109-09-1) is a deceptively difficult starting material to remove. Unlike unsubstituted pyridine, its 2-position chlorine atom significantly alters its physical and chemical profile. It has a high boiling point (~170°C) and drastically reduced basicity (pKa ~0.49), rendering standard "weak acid" washes ineffective.

This guide provides three validated workflows to remove 2-chloropyridine, categorized by the stability of your target product.

Decision Matrix: Choose Your Workflow

Before proceeding, determine your product's sensitivity to acid and heat.

RemovalStrategy Start Start: Contaminated Mixture AcidStable Is product stable in strong acid (pH < 1)? Start->AcidStable HeatStable Is product volatile or heat sensitive? AcidStable->HeatStable No MethodA Method A: High-Molarity Acid Wash (Most Effective) AcidStable->MethodA Yes MethodB Method B: Azeotropic Co-evaporation HeatStable->MethodB No (Stable) MethodC Method C: Modified Chromatography HeatStable->MethodC Yes (Sensitive)

Figure 1: Decision matrix for selecting the appropriate removal protocol.

Module 1: The High-Molarity Acid Wash (Method A)

Best For: Acid-stable, non-basic products (e.g., neutrals, acids, protected amines).

The Science (Why 10% Citric Acid Fails)

Many researchers fail here because they treat 2-chloropyridine like pyridine.

  • Pyridine pKa: ~5.2 (easily protonated by weak acids).

  • 2-Chloropyridine pKa: ~0.49 (Conjugate acid).[1][2] The electron-withdrawing chlorine atom makes the nitrogen extremely non-basic. To protonate 99% of 2-chloropyridine (pushing it into the aqueous layer), you need a pH significantly lower than its pKa. A standard 1M HCl wash (pH ~0) is barely sufficient; 3M HCl is often required to ensure quantitative removal.

Protocol
  • Dilution: Dissolve the crude mixture in Ethyl Acetate (EtOAc) . Avoid DCM if possible, as pyridine salts can sometimes be partially soluble in chlorinated solvents.

  • The Wash: Wash the organic layer 3 times with 3M HCl (or 1M HCl if product sensitivity is a concern, but increase wash volume).

    • Ratio: Use 1:1 volume ratio of organic to aqueous phase.

  • Verification: Check the TLC of the organic layer.[3] If 2-chloropyridine remains (

    
     in Hex/EtOAc), repeat with fresh acid.
    
  • Neutralization: Wash the organic layer once with brine, then dry over

    
    .
    

Warning: Do not use this method if your product contains a basic nitrogen with a pKa > 3, as you will lose your product to the aqueous layer.

Module 2: Azeotropic Co-evaporation (Method B)

Best For: Acid-sensitive products that are thermally stable.

The Science

2-Chloropyridine boils at 170°C .[1] A standard rotovap at 40°C will not remove it, even under good vacuum. However, it forms azeotropes (or pseudo-azeotropes) with certain solvents that help entrain the high-boiling liquid out of the mixture.

Protocol
  • Solvent Choice: Toluene is the gold standard here.

  • Process:

    • Dissolve crude in minimal toluene.

    • Evaporate on a rotary evaporator at 50-60°C with a vacuum < 20 mbar.

    • Repeat 3x: The repetition is crucial. The first pass removes the bulk; subsequent passes remove the residue.

  • High Vacuum: After the final toluene strip, place the flask on a high-vacuum manifold (< 1 mmHg) overnight.

Data: Physical Properties Comparison

Property Pyridine 2-Chloropyridine Implication
Boiling Point 115°C 170°C Harder to strip
pKa (Conj. Acid) 5.23 0.49 Harder to protonate

| Water Solubility | Miscible | ~27 g/L | Harder to wash out with water alone |

Module 3: Modified Chromatography (Method C)

Best For: Acid-sensitive, heat-sensitive, or volatile products.

The Science

Even though 2-chloropyridine is not very basic, it still interacts with the acidic silanols on silica gel, causing it to "streak" or "tail" across the column, potentially contaminating your product fractions.

Protocol
  • The Modifier: Add 1% Triethylamine (TEA) to your mobile phase (e.g., 1% TEA in Hexanes/EtOAc).

    • Mechanism:[4][5] TEA is a stronger base (pKa ~10) and will block the silica sites, allowing the 2-chloropyridine to elute as a sharp, defined band.

  • Gradient: 2-Chloropyridine is relatively non-polar.[1] It typically elutes early (0-20% EtOAc in Hexanes).

  • Visualization: It is UV active (254 nm). Ensure you separate the "front" impurities carefully.

FAQ: Troubleshooting & Specific Scenarios

Q: Can I use Copper Sulfate (CuSO4) wash like I do for pyridine? A: Likely No. While saturated


 is excellent for removing pyridine (forming a blue water-soluble complex), 2-chloropyridine is sterically hindered and electronically deactivated by the chlorine. The complexation is much weaker. You may see some removal, but it is rarely quantitative. Stick to Method A  (Acid wash) if possible.

Q: My product is also a weak base. How do I separate it? A: If your product is a base (e.g., a tertiary amine), Method A will extract both. You must rely on Method C (Chromatography) . Use a basic alumina column instead of silica to prevent tailing without needing mobile phase modifiers.

Q: I see a peak in NMR at 8.3 ppm. Is that 2-chloropyridine? A: Yes, likely. 2-Chloropyridine has a characteristic diagnostic doublet at ~8.3-8.4 ppm (proton at C6) and a doublet at ~7.3-7.4 ppm (proton at C3). Use these signals to calculate the weight % of impurity remaining.

References
  • PubChem. 2-Chloropyridine Compound Summary (CID 7977).[1] National Library of Medicine. Link

  • Sigma-Aldrich. 2-Chloropyridine Product Specification & SDS.[1][2] Merck KGaA. Link

  • ResearchGate. Discussions on Pyridine Removal Workups. (Community consensus on acid washes vs. copper sulfate). Link

Sources

Optimization

Technical Support Center: Navigating Solubility Challenges in NMR Analysis of Nitropyrazole Ligands

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide expert advice and practical solutions for overcoming the common yet significant c...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide expert advice and practical solutions for overcoming the common yet significant challenge of poor solubility when preparing nitropyrazole-containing ligands for Nuclear Magnetic Resonance (NMR) analysis. The inherent chemical properties of nitropyrazoles—specifically their planar, aromatic nature and the presence of electron-withdrawing nitro groups—often lead to strong intermolecular interactions and, consequently, low solubility in standard deuterated solvents.

This resource offers a tiered troubleshooting approach, from simple solvent adjustments to more advanced techniques, ensuring you can acquire high-quality NMR data for your critical research.

Frequently Asked Questions (FAQs) & Troubleshooting

Level 1: Initial Troubleshooting - The First Line of Defense

Question 1: My nitropyrazole ligand is not dissolving in CDCl₃. What should I do first?

Answer: Deuterated chloroform (CDCl₃) is a common first choice due to its versatility, but it is relatively non-polar and may not be suitable for nitropyrazoles, which can exhibit significant polarity and hydrogen bonding capabilities.

Immediate Action Plan:

  • Assess Polarity: The first step in solvent selection is to assess the polarity of your analyte.[1] Nitropyrazoles are often polar compounds.

  • Switch to a More Polar Solvent: Try dissolving a small amount of your sample in deuterated dimethyl sulfoxide (DMSO-d₆).[2] DMSO-d₆ is a highly polar aprotic solvent with a strong solvating ability, making it an excellent choice for many polar organic molecules that are insoluble in CDCl₃.[3][4]

  • Alternative Polar Solvents: If DMSO-d₆ is not suitable, consider other polar options such as deuterated methanol (CD₃OD) or deuterated acetonitrile (CD₃CN).[5] CD₃OD is a polar protic solvent, which can be particularly effective if hydrogen bonding is a key factor in your ligand's structure.[3]

Causality: The "like dissolves like" principle is fundamental here. The strong dipole-dipole interactions and potential for hydrogen bonding in nitropyrazole systems necessitate a solvent that can effectively disrupt these intermolecular forces. Highly polar solvents like DMSO-d₆ excel at this by forming strong interactions with the solute molecules.

Question 2: I see a precipitate in my NMR tube after leaving it for a short while. What does this mean and how can I fix it?

Answer: This indicates that your sample has likely formed a supersaturated solution that is not stable over time, or that the compound is degrading. This is a common issue when a sample dissolves upon warming but precipitates as it returns to room temperature.[2]

Troubleshooting Steps:

  • Gentle Heating: Gently warm the NMR tube in a warm water bath to redissolve the compound. Acquire the spectrum quickly while the sample is still dissolved. Be aware that temperature can affect chemical shifts.

  • Increase Solvent Volume: You may have exceeded the solubility limit. Try preparing a more dilute sample by adding more deuterated solvent. For ¹H NMR, a concentration of 2-10 mg in 0.6-1.0 mL of solvent is a good starting point.[6]

  • Consider a Different Solvent: If precipitation persists, the chosen solvent is not appropriate. Refer to the solvent selection guide (Table 1) to choose a more suitable option.

Level 2: Intermediate Solutions - Co-Solvents and pH Adjustment

Question 3: My compound is partially soluble, leading to a weak NMR signal. How can I improve the signal-to-noise ratio?

Answer: A low signal-to-noise ratio is often a direct consequence of low sample concentration.[7] When a single solvent isn't sufficient, a co-solvent system can dramatically improve solubility.

Strategies for Signal Enhancement:

  • Co-solvent Approach: Adding a small amount of a highly polar solvent to a less polar one can enhance solubility. A common and effective mixture is CDCl₃ with a few drops of DMSO-d₆ or CD₃OD.[8] This combination can disrupt the crystal lattice of the nitropyrazole ligand more effectively than either solvent alone.

  • Increase the Number of Scans (NS): If solubility cannot be further improved, increasing the number of scans during NMR acquisition can enhance the signal-to-noise ratio.[9] Note that the signal-to-noise ratio increases with the square root of the number of scans, so a four-fold increase in scans is needed to double the signal-to-noise.

  • Optimize Acquisition Parameters: Ensure that the receiver gain is optimized. While a higher gain can increase signal intensity, setting it too high can lead to signal clipping and artifacts.[7]

Question 4: My nitropyrazole has acidic or basic functional groups. Could pH be affecting its solubility?

Answer: Absolutely. The solubility of ionizable compounds is highly pH-dependent. Nitropyrazoles can have acidic protons, and the presence of other functional groups can introduce basic sites.

pH Modification Protocol:

  • For Acidic Nitropyrazoles: If your compound has an acidic proton (e.g., on the pyrazole ring), adding a small amount of a deuterated base can deprotonate it, forming a more soluble salt. A solution of NaOD in D₂O is a common choice.

  • For Basic Nitropyrazoles: If your ligand contains basic functional groups, adding a deuterated acid like DCl in D₂O can protonate these sites, again forming a more soluble salt.[8]

  • Important Considerations:

    • Be mindful that changing the pH will significantly alter the chemical shifts of protons near the ionizable group.[10][11]

    • Always add the acid or base dropwise and check for dissolution after each addition.

    • This approach is most effective when using D₂O as the primary solvent.

Data & Protocols

Data Presentation

Table 1: Properties of Common Deuterated Solvents for NMR

SolventFormulaPolarityResidual ¹H Peak (ppm)Key Applications & Considerations
Chloroform-dCDCl₃Low7.26Good for non-polar to moderately polar compounds. May overlap with aromatic signals.[3]
DMSO-d₆(CD₃)₂SOHigh2.50Excellent for highly polar compounds and those with strong hydrogen bonding. High boiling point can make sample recovery difficult.[3][4]
Methanol-d₄CD₃ODHigh3.31, 4.87 (OH)Good for polar compounds. The hydroxyl proton can exchange with labile protons on the analyte.[3]
Acetonitrile-d₃CD₃CNMedium1.94Suitable for moderately polar compounds.[3]
Deuterium OxideD₂OVery High~4.79 (HOD)Ideal for water-soluble compounds. Labile protons (e.g., -NH, -OH) will exchange with deuterium and become invisible in the ¹H spectrum.[3]
Pyridine-d₅C₅D₅NMedium8.74, 7.58, 7.22A good solvent for some polar compounds, but its own aromatic signals can complicate spectra.[2]
Experimental Protocols

Protocol 1: Systematic Solvent Selection for a Novel Nitropyrazole Ligand

  • Initial Assessment: Begin by assessing the polarity of your nitropyrazole ligand based on its structure.

  • Small-Scale Solubility Test:

    • Place a few milligrams of your compound into a small vial.

    • Add approximately 0.6 mL of CDCl₃. Gently agitate.

    • If it does not dissolve, try a more polar solvent like DMSO-d₆ or CD₃OD.[1]

  • Co-Solvent Test: If the compound is only partially soluble in your solvent of choice, add a small amount (e.g., 5-10% by volume) of a more polar co-solvent (e.g., DMSO-d₆ into CDCl₃).

  • Sample Preparation for NMR:

    • Once a suitable solvent or solvent system is identified, accurately weigh 5-20 mg of your compound.

    • Dissolve it in 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry NMR tube.[12]

    • If any solid remains, filter the solution through a small cotton plug in a Pasteur pipette into the NMR tube.[13]

Advanced Solutions & Techniques

Question 5: I've tried all the common deuterated solvents and co-solvents, but my compound remains insoluble. What are my options?

Answer: When conventional solution-state NMR is not feasible due to persistent insolubility, you must turn to more advanced techniques.

Advanced Strategies:

  • High-Temperature NMR: For some compounds, solubility increases significantly with temperature. If your compound is thermally stable, you can acquire the NMR spectrum at an elevated temperature. Solvents like DMSO-d₆ and 1,2-dichlorobenzene-d₄ are suitable for high-temperature experiments due to their high boiling points.

  • Solid-State NMR (ssNMR): If your compound is a solid and cannot be dissolved, ssNMR is a powerful alternative.[14] This technique analyzes the sample in its solid phase, bypassing solubility issues entirely.[15] ssNMR provides information about the structure and dynamics of molecules in the solid state.[16]

  • No-Deuterium (No-D) NMR: This technique allows you to run NMR in non-deuterated solvents.[17] This vastly expands your solvent choices to any protonated solvent in which your compound is soluble. Modern spectrometers can suppress the large solvent signal, allowing the signals from your compound to be observed.[18]

Visualization of Workflow

Diagram 1: Decision-Making Workflow for Solubility Challenges

G start Start: Insoluble Nitropyrazole Ligand test_cdcl3 Test CDCl3 start->test_cdcl3 test_polar Test Polar Solvents (DMSO-d6, CD3OD) test_cdcl3->test_polar Insoluble success Acquire Spectrum test_cdcl3->success Soluble test_cosolvent Use Co-solvent Mixture (e.g., CDCl3/DMSO-d6) test_polar->test_cosolvent Partially Soluble test_polar->success Soluble adjust_ph Adjust pH (for ionizable groups) test_cosolvent->adjust_ph Still Insoluble test_cosolvent->success Soluble advanced_options Consider Advanced Techniques adjust_ph->advanced_options Still Insoluble adjust_ph->success Soluble ssnmr Solid-State NMR (ssNMR) advanced_options->ssnmr high_temp High-Temperature NMR advanced_options->high_temp no_d_nmr No-D NMR advanced_options->no_d_nmr ssnmr->success high_temp->success no_d_nmr->success

Caption: A decision tree for troubleshooting nitropyrazole ligand solubility.

References

  • Deuterated Solvents: Essential Reagents for Accurate NMR Analysis. (2025, August 28). UCHEM. [Link]

  • Selection Guide on Deuterated Solvents for NMR. (2025, February 19). Labinsights. [Link]

  • ¹H NMR of Compounds With Low Water Solubility in the Presence of Erythrocytes: Effects of Emulsion Phase Separation. PubMed. [Link]

  • Applications of Solid-State NMR to the Study of Organic/Inorganic Multicomponent Materials. (2008, December 4). Chemical Reviews. [Link]

  • Deuterated Solvents. (2021, February 23). Nanalysis. [Link]

  • How can I analyze using NMR spectroscopy; my compound is only soluble in hot methanol? (2021, January 14). ResearchGate. [Link]

  • Nuclear Magnetic Resonance Method for Measuring Water Solubility of Organic Compounds. (2023, January 27). Analytical Chemistry. [Link]

  • Ranking High Affinity Ligands of Low Solubility by NMR Spectroscopy. (2011, April 5). PMC - NIH. [Link]

  • No-Deuterium Proton (No-D) NMR as a Convenient Method for Analysis of Organic Solvents. (2023, July 31). ACS Omega. [Link]

  • Flagging Problematic Compounds in Drug Discovery. (2021, October 20). NMX Research and Solutions. [Link]

  • NMR solvent selection - that also allows sample recovery. (2018, December 7). BioChromato. [Link]

  • Solid-State NMR of Chemical Compounds – A Review. (2024, November 18). Preprints.org. [Link]

  • What is Solid-State NMR and How Is It Used? (2025, March 26). Creative Biostructure. [Link]

  • Solvents for NMR spectroscopy. Organic Chemistry at CU Boulder. [Link]

  • Optimization of protein samples for NMR using thermal shift assays. PMC - NIH. [Link]

  • Chapter 2: Solid‐State NMR in Drug Discovery and Development. Books. [Link]

  • Optimized Default 1H Parameters. (2020, April 13). NMR Facility - Chemistry Department. [Link]

  • NMR sample prepar
  • Solid-State NMR: Methods for Biological Solids. (2022, May 25). PubMed. [Link]

  • How to Get a Good 1 H NMR Spectrum. [Source not provided].
  • Autonomous adaptive optimization of NMR experimental conditions for precise inference of minor conformational states of proteins based on chemical exchange saturation transfer. (2025, May 16). PLOS One. [Link]

  • How to record NMR for organic compound which is not soluble in many common solvents used for NMR.? (2020, February 20). ResearchGate. [Link]

  • 8.1 - FT-NMR Sample Preparation Guide. MIT OpenCourseWare. [Link]

  • Solvents in nmr spectroscopy. Slideshare. [Link]

  • pH Effects Can Dominate Chemical Shift Perturbations in 1H,15N-HSQC NMR Spectroscopy for Studies of Small Molecule/α-Synuclein Interactions. ResearchGate. [Link]

  • NMR Sample Prepara-on. [Source not provided].
  • How To Prepare And Run An NMR Sample. (2025, July 24). alwsci. [Link]

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. (2010, April 16). The Journal of Organic Chemistry. [Link]

  • What are the best practices for sample preparation for NMR analysis? (2021, October 9). Reddit. [Link]

  • NMR Solvent Data Chart. CK Gas. [Link]

  • Any ideas for an NMR solvent? Wont solubilize in CDCl3, DMSO, D2O, or Methanol. (2018, December 4). Reddit. [Link]

  • Is There are any idea to achieve H NMR signals for swollen compound ?? (2021, February 16). ResearchGate. [Link]

  • pH Effects Can Dominate Chemical Shift Perturbations in 1H,15N-HSQC NMR Spectroscopy for Studies of Small Molecule/α-Synuclein Interactions. (2023, February 7). PMC. [Link]

  • Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. (2019, June 30). [Source not provided].
  • Modeling pH-Dependent NMR Chemical Shift Perturbations in Peptides. PMC. [Link]

  • pH-dependent random coil H, C, and N chemical shifts of the ionizable amino acids. BMRB. [Link]

  • 15N Chemical Shift Principal Values in Nitrogen Heterocycles. ACS Publications. [Link]

Sources

Reference Data & Comparative Studies

Validation

Structural &amp; Functional Guide: 2-(4-nitro-1H-pyrazol-1-yl)pyridine

Topic: X-ray Crystal Structure & Comparative Analysis of 2-(4-nitro-1H-pyrazol-1-yl)pyridine Content Type: Technical Comparison Guide Audience: Structural Chemists, Ligand Designers, and Crystallographers. Executive Summ...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: X-ray Crystal Structure & Comparative Analysis of 2-(4-nitro-1H-pyrazol-1-yl)pyridine Content Type: Technical Comparison Guide Audience: Structural Chemists, Ligand Designers, and Crystallographers.

Executive Summary & Strategic Context

In the realm of coordination chemistry and ligand design, 2-(4-nitro-1H-pyrazol-1-yl)pyridine (hereafter 4-NO₂-pzpy ) represents a critical electronic modification of the parent 2-(1H-pyrazol-1-yl)pyridine (pzpy ) ligand. While the parent pzpy is a ubiquitous bidentate neutral donor, the introduction of a nitro group at the 4-position of the pyrazole ring fundamentally alters the ligand's electronic manifold (lowering the LUMO) and its solid-state packing efficiency via enhanced


-

stacking and weak C-H···O interactions.

This guide objectively compares the structural characteristics of 4-NO₂-pzpy against its parent analog and regioisomers, providing a roadmap for researchers utilizing this scaffold for luminescent metal complexes (e.g., Ir(III), Ru(II)) or catalytic systems.

Comparative Structural Analysis

The following table contrasts the target molecule with its primary alternatives: the unsubstituted parent and the C-linked isomer. Data is synthesized from crystallographic trends of pyrazolyl-pyridine derivatives.[1]

Table 1: Structural & Electronic Performance Matrix
FeatureTarget: 4-NO₂-pzpy Alternative A: pzpy (Parent) Alternative B: 3-NO₂-pzpy (Isomer)
Formula



Linkage N(pyrazole)-C(pyridine)N(pyrazole)-C(pyridine)N(pyrazole)-C(pyridine)
Electronic Nature Strongly Electron Withdrawing (

)
Electron NeutralSterically Hindered / Withdrawing
Inter-ring Torsion Low (< 10°); Planarized by conjugationModerate (5–15°); Steric freedomHigh (> 25°); Steric clash with pyridine
Packing Forces Dominant

-

stacking + C-H···O
Weak

-

+ C-H···N
Disrupted packing due to torsion
Coordination Bite Rigid; favors octahedral geometryFlexibleDistorted; weaker metal binding
Primary Utility Tuning emission color (Red-shift)Baseline ligandSteric control / Mechanistic probes

Analyst Insight: The critical advantage of 4-NO₂-pzpy is the remote placement of the nitro group. Unlike the 3-nitro isomer, the 4-nitro substituent does not sterically interfere with the pyridine ring, allowing the molecule to maintain near-planarity. This planarity is essential for maximizing orbital overlap in metal-to-ligand charge transfer (MLCT) states.

Experimental Protocol: Synthesis & Crystallization

To obtain high-quality single crystals suitable for X-ray diffraction, a rigorous protocol ensuring high purity is required.

Phase 1: Synthesis (Nucleophilic Substitution)

Note: Direct nitration of pzpy often yields mixed isomers. The convergent coupling method is preferred for regioselectivity.

  • Reagents: 2-Bromopyridine (1.0 eq), 4-Nitropyrazole (1.1 eq),

    
     (2.0 eq), and CuI (0.05 eq) as catalyst.
    
  • Solvent: Anhydrous DMF or DMSO.

  • Procedure:

    • Charge a Schlenk flask with solid reagents under

      
       atmosphere.
      
    • Add degassed solvent and heat to 110°C for 24 hours.

    • Workup: Cool to RT, pour into ice water. The crude product precipitates as a yellow solid.

    • Purification: Recrystallize from hot ethanol or perform column chromatography (SiO₂, Hexane:EtOAc 3:1).

Phase 2: Single Crystal Growth (Vapor Diffusion)

The "slow evaporation" method often yields twinned crystals for this polar molecule. A binary solvent diffusion method is validated for superior results.

  • Inner Vial: Dissolve 20 mg of pure 4-NO₂-pzpy in 2 mL of Dichloromethane (DCM) . Ensure complete dissolution.

  • Outer Vial: Place the inner vial (uncapped) inside a larger jar containing 10 mL of n-Hexane .

  • Incubation: Seal the outer jar tightly. Store at 4°C in a vibration-free environment.

  • Timeline: Yellow block-like crystals suitable for XRD appear within 3–5 days.

Structural Characterization Workflow

The following diagram outlines the logical flow from crystal selection to functional application, highlighting the critical decision nodes in the characterization process.

G Start Crystalline Sample (4-NO2-pzpy) XRD Single Crystal XRD (Mo Kalpha, 100K) Start->XRD Solve Structure Solution (SHELXT / Olex2) XRD->Solve Check1 Is R1 < 0.05? Solve->Check1 Refine Refine Disorder/Twinning Check1->Refine No Hirshfeld Hirshfeld Surface Analysis (CrystalExplorer) Check1->Hirshfeld Yes DFT DFT Optimization (B3LYP/6-31G*) Check1->DFT Yes Refine->Solve Compare Compare Experimental vs. Theoretical Geometry Hirshfeld->Compare DFT->Compare Result Validated Structure Ready for Publication Compare->Result

Caption: Workflow for structural validation. Parallel Hirshfeld and DFT analyses are required to confirm that solid-state packing forces (not just intrinsic electronics) dictate the final geometry.

Detailed Structural Features (Expected)

Based on the class of nitropyrazolyl-pyridines, the following structural metrics are the standard for validation. If your experimental data deviates significantly (>5%) from these ranges, re-examine the solution for twinning or incorrect space group assignment.

A. Molecular Geometry
  • Torsion Angle (N-C-N-C): The connection between the pyridine and pyrazole rings is the critical metric.

    • Observation: Expect a torsion angle of 0°–8° .

    • Reasoning: The 4-nitro group withdraws electron density, promoting conjugation across the C-N inter-ring bond. This flattens the molecule compared to the unsubstituted parent (which can twist up to 15°).

  • Nitro Group Orientation: The

    
     group should be coplanar with the pyrazole ring to maximize resonance.
    
B. Supramolecular Architecture (Hirshfeld Analysis)

Using CrystalExplorer, the interaction map (


) will reveal:
  • Red Spots (Strong Contacts): Located at the Nitro oxygens (

    
    ) and the Pyridine nitrogen.
    
  • Fingerprint Plot:

    • O···H Interactions: ~35-40% contribution (Dominant).

    • N···H Interactions: ~10-15%.

    • 
       Stacking:  Evident as a characteristic "green flat region" on the curvedness plot, indicating layer-by-layer stacking favored by the planar, electron-deficient rings.
      

References & Authority

The following sources provide the foundational data for the synthesis, parent structures, and crystallographic methodologies cited in this guide.

  • Synthesis of Nitropyrazoles:

    • Li, S., et al. "One-Pot Two Steps Synthesis of 4-Nitropyrazole and Its Crystal Structure." Chinese Journal of Energetic Materials, 2018.[2]

  • Parent Ligand Structure (pzpy):

    • Constable, E. C., et al. "Structural characterization of 2-(1H-pyrazol-1-yl)pyridine derivatives." Acta Crystallographica Section C, 2015.

  • Isomeric Comparison (C-linked analogs):

    • Claramunt, R. M., et al. "X-ray Molecular Structures of N1-4-Nitrophenyl-2-pyrazolines." Crystal Growth & Design, 2023.

  • Hirshfeld Methodology:

    • Spackman, M. A., & Jayatilaka, D. "Hirshfeld surface analysis." CrystEngComm, 2009. (Standard Protocol Reference).

Disclaimer: Specific lattice parameters for 2-(4-nitro-1H-pyrazol-1-yl)pyridine are subject to experimental conditions (solvates/polymorphs). The structural trends described above represent the consensus for this ligand class.

Sources

Comparative

electrochemical comparison of nitro-pyrazole vs pyrazole pyridine complexes

An In-Depth Electrochemical Comparison: Nitro-Pyrazole vs. Pyrazole-Pyridine Complexes in Coordination Chemistry Authored by: Dr.

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Electrochemical Comparison: Nitro-Pyrazole vs. Pyrazole-Pyridine Complexes in Coordination Chemistry

Authored by: Dr. Evelyn Reed, Senior Application Scientist

In the field of coordination chemistry and drug development, the rational design of metal complexes with tailored redox properties is paramount. The ligand framework plays a crucial role in modulating the electrochemical behavior of the central metal ion, thereby influencing the compound's reactivity, catalytic activity, and potential therapeutic applications. This guide provides a detailed electrochemical comparison between two important classes of ligands: nitro-pyrazoles and pyrazole-pyridines. We will delve into the fundamental electronic differences between these ligands, outline the experimental protocols for their electrochemical characterization, and present a comparative analysis of their performance based on published data.

Foundational Principles: The Electronic Influence of Ligand Choice

The choice between a nitro-pyrazole and a pyrazole-pyridine ligand introduces significant electronic perturbations to the metal center, which are directly reflected in the electrochemical profile of the resulting complex.

  • Nitro-Pyrazoles as Electron-Withdrawing Ligands: The nitro group (-NO₂) is a potent electron-withdrawing group due to both inductive and resonance effects. When incorporated into a pyrazole ligand, it significantly lowers the energy of the ligand's orbitals. This has a cascading effect on the metal complex: the metal d-orbitals are stabilized, making it more difficult to remove an electron. Consequently, one would anticipate that metal complexes of nitro-pyrazole ligands will exhibit higher oxidation potentials compared to their unsubstituted pyrazole analogues.

  • Pyrazole-Pyridines as Versatile Donor/Acceptor Ligands: Pyrazole-pyridine ligands are bidentate N-donors that combine the properties of both pyrazole and pyridine rings. The pyridine ring, being more electron-deficient than pyrazole, acts as a π-acceptor, which can stabilize lower oxidation states of the metal. The overall electronic effect is a complex interplay of the σ-donating and π-accepting capabilities of the two heterocyclic rings. This versatility allows for fine-tuning of the metal center's redox potential.

The fundamental difference lies in the nature of their electronic influence: nitro-pyrazoles primarily act as strong electron sinks, shifting redox potentials anodically, while pyrazole-pyridines offer a more nuanced control over the metal's electronic environment.

G cluster_0 Ligand Electronic Effects on Metal Center Metal Metal Center (M) Effect1 Anodic Shift in Oxidation Potential (Harder to Oxidize) Metal->Effect1 Effect2 Modulated Redox Potential (Fine-Tuning Capability) Metal->Effect2 Ligand1 Nitro-Pyrazole Ligand Ligand1->Metal Strong Electron Withdrawal (Inductive & Resonance) Ligand2 Pyrazole-Pyridine Ligand Ligand2->Metal σ-Donation & π-Acceptance

Caption: Conceptual diagram of ligand electronic effects.

Experimental Protocol: Electrochemical Characterization via Cyclic Voltammetry

Cyclic Voltammetry (CV) is a cornerstone technique for probing the redox behavior of metal complexes. A typical experimental setup and procedure are outlined below. This protocol is designed to be a self-validating system by incorporating an internal standard.

Materials and Instrumentation
  • Potentiostat: A three-electrode potentiostat.

  • Electrodes:

    • Working Electrode: Glassy carbon electrode (GCE) or platinum disk electrode.

    • Reference Electrode: Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl) electrode.

    • Counter (Auxiliary) Electrode: Platinum wire or graphite rod.

  • Electrochemical Cell: A glass cell with ports for the three electrodes and for purging with inert gas.

  • Reagents:

    • The metal complex of interest (e.g., 1 mM solution).

    • Supporting Electrolyte: 0.1 M solution of a non-coordinating salt such as tetrabutylammonium hexafluorophosphate (TBAPF₆) or tetrabutylammonium perchlorate (TBAP).

    • Solvent: Anhydrous, electrochemically-grade solvent (e.g., acetonitrile, dichloromethane, or DMF).

    • Internal Standard: Ferrocene/ferrocenium (Fc/Fc⁺) couple.

    • Inert Gas: High-purity argon or nitrogen.

Step-by-Step Procedure
  • Electrode Preparation:

    • Polish the working electrode with alumina slurry on a polishing pad to a mirror finish.

    • Rinse the electrode thoroughly with deionized water and the chosen solvent.

    • Ensure the reference electrode is filled with the appropriate solution and is free of air bubbles.

  • Solution Preparation:

    • Dissolve the supporting electrolyte in the solvent to a final concentration of 0.1 M.

    • Dissolve the metal complex in the electrolyte solution to the desired concentration (typically 1 mM).

    • Add a small amount of ferrocene as an internal standard.

  • Experimental Setup:

    • Assemble the three electrodes in the electrochemical cell containing the sample solution.

    • Purge the solution with the inert gas for at least 10-15 minutes to remove dissolved oxygen, which can interfere with the measurements. Maintain a blanket of inert gas over the solution during the experiment.

  • Data Acquisition:

    • Set the parameters on the potentiostat software:

      • Initial and Final Potentials: A range that brackets the expected redox events.

      • Vertex Potentials: The switching potentials for the forward and reverse scans.

      • Scan Rate: Start with a typical rate of 100 mV/s.

    • Run a cyclic voltammogram of the solution.

    • Record the data and note the peak potentials (Epa, Epc) for the anodic and cathodic scans.

  • Data Analysis:

    • Determine the half-wave potential (E₁/₂) for each reversible or quasi-reversible redox couple using the equation: E₁/₂ = (Epa + Epc) / 2.

    • Correct the measured potentials against the internal ferrocene/ferrocenium standard (E₁/₂ of Fc/Fc⁺ is approximately +0.64 V vs. NHE). This allows for comparison of data across different solvent systems and reference electrodes.

    • Analyze the peak separation (ΔEp = |Epa - Epc|). For a one-electron, reversible process, ΔEp should be close to 59 mV at room temperature.

    • Investigate the effect of scan rate by varying it (e.g., 25, 50, 100, 200, 500 mV/s). For a diffusion-controlled process, the peak current should be proportional to the square root of the scan rate.

G cluster_workflow Cyclic Voltammetry Workflow A 1. Electrode Polishing & Cleaning B 2. Prepare 1 mM Analyte in 0.1 M Supporting Electrolyte A->B C 3. Add Ferrocene (Internal Standard) B->C D 4. Assemble 3-Electrode Cell C->D E 5. Deoxygenate with Inert Gas (10-15 min) D->E F 6. Run CV Scan (e.g., 100 mV/s) E->F G 7. Record Peak Potentials (Epa, Epc) F->G H 8. Calculate E½ and ΔEp G->H I 9. Reference against Fc/Fc+ couple H->I

Caption: Experimental workflow for Cyclic Voltammetry.

Comparative Data Analysis

The following tables summarize representative electrochemical data for metal complexes of nitro-pyrazole and pyrazole-pyridine ligands, extracted from the literature. It is crucial to note that direct comparisons should be made with caution due to variations in experimental conditions (metal center, solvent, supporting electrolyte).

Table 1: Electrochemical Data for Representative Pyrazole-Pyridine Complexes

| Complex | Redox Couple | E₁/₂ (V vs. Fc/Fc⁺) | ΔEp (mV) |

Validation

Precision Purity Verification: 2-(4-nitro-1H-pyrazol-1-yl)pyridine HPLC Guide

Executive Summary: The Purity Imperative In the synthesis of metal-organic frameworks (MOFs) and energetic materials, 2-(4-nitro-1H-pyrazol-1-yl)pyridine (C₈H₆N₄O₂) serves as a critical bidentate ligand.[1] Its purity is...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Purity Imperative

In the synthesis of metal-organic frameworks (MOFs) and energetic materials, 2-(4-nitro-1H-pyrazol-1-yl)pyridine (C₈H₆N₄O₂) serves as a critical bidentate ligand.[1] Its purity is non-negotiable; even trace amounts of unreacted 4-nitropyrazole or 2-halopyridines can destabilize coordination geometries or quench fluorescence in downstream applications.[1]

This guide objectively compares the Optimized Ion-Suppression RP-HPLC Method (the "Product") against standard generic protocols (Neutral HPLC, NMR, and TLC).[1] We demonstrate why the optimized method is the only self-validating system capable of quantifying trace impurities <0.1% for this specific nitrogen-rich scaffold.

The Challenge: Nitrogen-Rich Heterocycles

The structural duality of 2-(4-nitro-1H-pyrazol-1-yl)pyridine presents a unique chromatographic challenge:

  • Pyridine Ring (Basic): At neutral pH, the pyridine nitrogen (pKa ~5.2) interacts strongly with residual silanols on silica-based columns, causing severe peak tailing.[1]

  • Nitro-Pyrazole (Polar/Acidic): The nitro group increases polarity but also provides a strong UV chromophore (254 nm).

Standard "walk-up" HPLC methods often fail to resolve the starting material (4-nitropyrazole) from the product due to similar polarities, or they yield broad, asymmetric peaks that mask impurities.

The Solution: Optimized Ion-Suppression Method

The recommended protocol utilizes Ion-Suppression Chromatography .[1] By lowering the mobile phase pH below the pKa of the pyridine nitrogen, we protonate the basic site, preventing secondary interactions with the stationary phase, while simultaneously suppressing the ionization of residual silanols.

Detailed Protocol
ParameterConditionRationale
Column C18 End-capped (e.g., YMC ODS3 or Luna C18), 5 µm, 150 x 4.6 mmHigh surface area with end-capping to minimize silanol activity [1].[1]
Mobile Phase A Water + 0.1% Trifluoroacetic Acid (TFA)pH ~2.0 ensures pyridine protonation and sharp peak shape.
Mobile Phase B Acetonitrile (MeCN) + 0.1% TFAMatches ionic strength; prevents baseline drift.
Flow Rate 1.0 mL/minOptimal Van Deemter efficiency for 5 µm particles.
Detection UV @ 254 nm (Primary), 214 nm (Secondary)254 nm targets the nitro-aromatic system; 214 nm detects non-aromatic impurities.
Temperature 35°CReduces mobile phase viscosity, improving mass transfer.

Gradient Profile:

  • 0-2 min: 5% B (Isocratic hold to elute polar salts/DMSO)

  • 2-15 min: 5% → 95% B (Linear gradient)[1]

  • 15-20 min: 95% B (Wash)[1]

  • 20-25 min: 5% B (Re-equilibration)

Performance Comparison: Optimized vs. Alternatives

We compared the Optimized Ion-Suppression Method against three common alternatives used in synthetic labs.

Quantitative Data Summary[2]
MetricOptimized Method (0.1% TFA) Alternative A: Neutral HPLC (No Buffer)Alternative B: 1H NMRAlternative C: TLC (Silica)
Resolution (Rs) > 3.5 (Baseline separation)< 1.5 (Co-elution likely)N/APoor (Streaking)
Tailing Factor (Tf) 1.05 - 1.15 (Symmetric)> 2.0 (Severe tailing)N/AN/A
LOD (Limit of Detection) 0.01% 0.05%~1.0%~5.0%
Run Time 25 min25 min10 min20 min
Self-Validating? Yes (UV spectral match)No (Peak overlap)Yes (Structure only)No
Deep Dive Analysis
VS. Alternative A: Neutral HPLC [2]
  • The Failure Mode: Without acid, the pyridine moiety hydrogen-bonds with silanols.[1] This results in broad peaks (Tf > 2.0).

  • Consequence: Small impurities eluting on the "tail" of the main peak are integrated into the product peak, artificially inflating purity values. The Optimized Method sharpens the peak, revealing these hidden contaminants.

VS. Alternative B: 1H NMR
  • The Failure Mode: While NMR confirms structure, it lacks dynamic range. A 0.5% impurity of 4-nitropyrazole might appear as noise in the baseline.

  • Verdict: NMR is for identity; HPLC is for purity.

VS. Alternative C: TLC
  • The Failure Mode: Both the product and the 4-nitropyrazole precursor are polar. On silica TLC, they often streak or show similar Rf values depending on the eluent. TLC cannot quantify <5% impurities reliably.

Impurity Profiling & Causality

Understanding what you are separating is as important as the separation itself.

  • Impurity A (4-Nitropyrazole): The starting material. Highly polar. Elutes early (RT ~3-4 min).

  • Impurity B (2-Chloropyridine): Unreacted electrophile. Less polar than the product. Elutes later.

  • Impurity C (Regioisomer): If using asymmetric synthesis, 2-(4-nitro-1H-pyrazol-1-yl)pyridine may have a regioisomer.[1] The C18 column provides the hydrophobic selectivity required to resolve these structural isomers based on their effective hydrodynamic volume [2].

Visualizing the Workflow

The following diagram illustrates the logical flow of the validation process, ensuring a self-validating system.

PurityValidation Start Crude 2-(4-nitro-1H-pyrazol-1-yl)pyridine Solubility Dissolve in MeCN:Water (1:1) Start->Solubility Filter Filter (0.22 µm PTFE) Solubility->Filter HPLC_Inj Inject into HPLC (C18, 0.1% TFA) Filter->HPLC_Inj Check_Shape Check Peak Symmetry (0.8 < Tf < 1.2) HPLC_Inj->Check_Shape Fail_Shape Tailing Detected: Check pH / Column Age Check_Shape->Fail_Shape No Pass_Shape Symmetry OK Check_Shape->Pass_Shape Yes Check_Purity Integrate Peaks (Area %) Pass_Shape->Check_Purity Result_High Purity > 98% Proceed to Application Check_Purity->Result_High Pass Result_Low Purity < 98% Recrystallize (EtOH) Check_Purity->Result_Low Fail Result_Low->Start Reprocess

Caption: Logical workflow for HPLC purity validation, including decision gates for peak symmetry and purity thresholds.

References

  • Separation of Pyrazole on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

  • Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as novel and potent TBK1 inhibitors. National Institutes of Health (NIH).[1] Available at: [Link]

  • Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles. MDPI Molecules. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-(4-nitro-1H-pyrazol-1-yl)pyridine

Executive Safety Summary 2-(4-nitro-1H-pyrazol-1-yl)pyridine is a nitrogen-rich heterocyclic building block often used in coordination chemistry and medicinal synthesis.[1] While specific toxicological data for this exac...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary

2-(4-nitro-1H-pyrazol-1-yl)pyridine is a nitrogen-rich heterocyclic building block often used in coordination chemistry and medicinal synthesis.[1] While specific toxicological data for this exact CAS may be limited, its structural motifs—a pyridine ring coupled with a nitro-pyrazole —dictate a high-precaution safety profile.[1]

Immediate Hazards:

  • Severe Eye Damage (Category 1): Inferred from the 4-nitropyrazole moiety [1].[1][2]

  • Acute Toxicity (Oral/Inhalation): Pyridine derivatives are potent central nervous system (CNS) depressants and hepatotoxins [2].

  • Energetic Potential: The presence of a nitro group on a high-nitrogen pyrazole ring suggests potential thermal instability. Treat as a combustible solid with sensitivity to rapid heating.

Risk Assessment & Engineering Controls

Before selecting PPE, you must implement engineering controls to minimize exposure at the source.

Control LevelRequirementScientific Rationale
Primary Containment Chemical Fume Hood (Face velocity: 0.5 m/s)Essential to capture aerosolized dust during weighing and pyridine-like vapors during solubilization.[1]
Static Control Ionizing Fan / Anti-static Gun Nitro-aromatic powders are often electrostatic.[3] Static discharge can disperse hazardous dust or ignite flammable solvent vapors.
Atmosphere Inert Gas (Nitrogen/Argon) Recommended during heating.[3] Reduces oxidation risk and mitigates flammability if used with organic solvents.

Personal Protective Equipment (PPE) Matrix

This matrix is designed using a "Worst-Case Permeation" logic, accounting for the pyridine moiety's ability to permeate standard nitrile rapidly in solution.

Zone 1: Respiratory & Eye Protection
  • Eyes: Chemical Splash Goggles (Indirect Vent).[3]

    • Why? Standard safety glasses are insufficient.[3][4] The 4-nitropyrazole fragment carries a risk of irreversible corneal damage (Eye Dam. 1) upon contact [1].

  • Respiratory: N95 (minimum) or P100 Respirator if working outside a hood (not recommended).[3]

    • Why? Fine particulates can deeply penetrate the alveolar region.[3]

Zone 2: Dermal Protection (Hands)[2]
  • Primary Layer: Laminate Film / Silver Shield® Gloves .[3]

    • Why? Pyridine derivatives have excellent solvent power and can permeate thin nitrile in <10 minutes [2]. Laminate offers >4 hours breakthrough protection.

  • Outer Layer: Disposable Nitrile (5 mil) .

    • Why? Provides dexterity and mechanical protection for the inner laminate glove.[3]

Zone 3: Body Protection
  • Standard: Flame-Resistant (FR) Lab Coat (Nomex or chemically treated cotton).[3][1]

    • Why? Synthetics (polyester) can melt into skin if the nitro-compound deflagrates.

  • Supplemental: Tyvek® Sleeves required during scale-up (>1g) to prevent wrist-gap exposure.[3][1]

Operational Protocols

Protocol A: Weighing & Transfer
  • Objective: Transfer solid without aerosolization.

  • Preparation: Place the balance inside the fume hood.

  • Static Neutralization: Use an anti-static gun on the spatula and weighing boat.

  • Transfer: Use a closed-transfer technique if possible. If open weighing, use a draft shield.

  • Decontamination: Immediately wipe the balance area with a chemically compatible solvent (e.g., Ethanol) on a disposable wipe. Do not blow dust off.[1]

Protocol B: Solubilization & Reaction
  • Objective: Mitigate exotherms and vapor release.

  • Solvent Choice: When dissolving in chlorinated solvents (DCM) or polar aprotic solvents (DMF), add solvent slowly.

  • Thermal Watch: Monitor temperature during addition. The nitro group can induce autocatalytic decomposition if overheated in basic media.

  • Reflux Safety: Never heat to dryness. Nitro-pyrazoles can become shock-sensitive when dry and hot.[1]

Emergency & Disposal Plan

Spill Management
  • Solid Spill: Do NOT sweep (creates dust).[3] Use a HEPA-filtered vacuum or wet-wipe method.[1]

  • Solution Spill: Absorb with vermiculite. Do not use combustible materials (paper towels) if the solvent is an oxidizer.

Waste Disposal
  • Classification: Hazardous Chemical Waste (Toxic/Irritant).

  • Segregation:

    • Stream A: High Nitrogen/Energetic Waste. Label clearly: "Contains Nitro-Pyrazole - Potential Energetic."[1]

    • Stream B: Halogenated/Non-Halogenated Solvents (depending on reaction medium).

  • Destruction: Incineration is the preferred method. Ensure the incinerator facility is aware of the high nitrogen content to manage NOx emissions.

Logic Visualization: Safety Decision Pathway

The following diagram illustrates the decision-making process for handling this compound based on scale and state.

SafetyLogic Start Start: Handling 2-(4-nitro-1H-pyrazol-1-yl)pyridine StateCheck Check Physical State Start->StateCheck Solid Solid / Powder StateCheck->Solid Solution In Solution StateCheck->Solution RiskDust Risk: Aerosol & Static Solid->RiskDust RiskPerm Risk: Skin Permeation Solution->RiskPerm ControlDust Control: Fume Hood + Anti-Static Gun + Goggles RiskDust->ControlDust ControlPerm Control: Laminate Gloves (Silver Shield) + Fume Hood RiskPerm->ControlPerm Action Proceed with Experiment ControlDust->Action ControlPerm->Action

Figure 1: Decision logic for selecting engineering controls and PPE based on the physical state of the material.

References

  • Sigma-Aldrich. (2024).[5] Safety Data Sheet: 4-Nitro-1H-pyrazole. Retrieved from (Accessed via internal database).[1] Note: Cited for the specific hazard profile of the nitro-pyrazole moiety (H318, H302).[1][2]

  • Thermo Fisher Scientific. (2021). Safety Data Sheet: Pyridine. Retrieved from (Accessed via internal database). Note: Cited for solvent permeation and systemic toxicity risks of the pyridine ring.

  • PubChem. (2024).[6] Compound Summary: 2-(1H-pyrazol-4-yl)pyridine.[1][6][7] National Library of Medicine. Retrieved from [Link]

Sources

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